Technical Documentation Center

2,5-Dimethylmorpholine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2,5-Dimethylmorpholine hydrochloride

Core Science & Biosynthesis

Foundational

Technical Whitepaper: 2,5-Dimethylmorpholine Hydrochloride in Advanced Pharmacophore Design

Executive Summary In modern medicinal chemistry, the morpholine ring is a privileged scaffold, prized for its ability to balance aqueous solubility with lipophilicity. However, as drug discovery targets become more compl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the morpholine ring is a privileged scaffold, prized for its ability to balance aqueous solubility with lipophilicity. However, as drug discovery targets become more complex, standard morpholine derivatives often suffer from metabolic liabilities and conformational flexibility that limit target affinity. The introduction of methyl groups at the C2 and C5 positions yields 2,5-dimethylmorpholine , a chiral building block that overcomes these limitations.

Supplied primarily as a stable hydrochloride salt, this compound is increasingly utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), including Fibroblast Activation Protein (FAP) inhibitors for the treatment of Non-Alcoholic Steatohepatitis (NASH) and liver fibrosis[1]. This guide provides an in-depth analysis of its physicochemical properties, structural dynamics, and field-proven protocols for its integration into complex molecular scaffolds.

Physicochemical Profiling & Structural Dynamics

Handling volatile aliphatic amines in a laboratory or manufacturing setting presents significant challenges regarding stoichiometry, oxidation, and hygroscopicity. Converting 2,5-dimethylmorpholine into its hydrochloride salt stabilizes the molecule into a crystalline solid, ensuring precise molar equivalence during complex coupling reactions[2].

The stereochemistry of the 2,5-dimethyl substitution is critical. The molecule exists as chiral enantiomers (trans: 2R,5R and 2S,5S) and a meso compound (cis: 2R,5S). Selecting the correct stereoisomer is paramount for achieving the desired spatial orientation in the target receptor pocket.

Table 1: Key Physicochemical Properties
PropertyValueApplication Insight
Chemical Formula C₆H₁₄ClNO (C₆H₁₃NO · HCl)The HCl salt ensures long-term bench stability and precise weighing[3].
Molecular Weight 151.63 g/mol Low molecular weight allows for integration without violating Lipinski’s Rule of 5[2].
CAS Number (2R, 5R) 1639886-52-4Primary chiral building block for specific stereoisomeric drug design[3].
CAS Number (2S, 5S) 1820580-79-7Enantiomeric counterpart used for Structure-Activity Relationship (SAR) profiling[4].
PubChem CID (2R, 5R) 72207237High-throughput screening and computational docking reference[5].
PubChem CID (2R, 5S) 73554440Meso isomer reference[6].

Mechanistic Rationale: The Causality of 2,5-Dimethylation

As an Application Scientist, it is crucial to understand why 2,5-dimethylmorpholine is selected over unsubstituted morpholine during lead optimization. The rationale rests on three mechanistic pillars:

  • Conformational Locking (Entropic Optimization): Unsubstituted morpholine rings undergo rapid chair-to-chair interconversion. The addition of C2 and C5 methyl groups creates severe 1,3-diaxial interactions in one conformer, effectively "locking" the ring into a single, stable chair conformation. This pre-organization reduces the entropic penalty upon target binding, significantly enhancing binding affinity.

  • Metabolic Shielding: The carbon atoms adjacent to the heteroatoms (C2/C6 near oxygen, C3/C5 near nitrogen) are primary sites for Cytochrome P450 (CYP)-mediated oxidative metabolism. Methylation at C2 and C5 provides steric hindrance, shielding these vulnerable sites and prolonging the pharmacokinetic half-life of the resulting API.

  • Targeted Application in FAP Inhibition: Fibroblast Activation Protein (FAP) is a transmembrane serine protease upregulated on activated hepatic stellate cells during NASH-induced fibrosis[1]. Incorporating 2,5-dimethylmorpholine into quinoline-4-carboxamide scaffolds yields highly potent FAP inhibitors, as the methyl groups perfectly occupy the hydrophobic S2 subsite of the FAP enzyme[1].

Standard Operating Procedure (SOP): Nucleophilic Amination Workflow

The following protocol details the nucleophilic amination of an electrophilic core (e.g., a halogenated quinoline or indole derivative) using 2,5-dimethylmorpholine hydrochloride. This workflow is engineered as a self-validating system , ensuring that each step provides measurable feedback before progression.

Phase 1: Reagent Preparation & Inert Atmosphere
  • Procedure: Charge a dry reaction vessel with the electrophilic scaffold (1.0 eq) and 2,5-dimethylmorpholine hydrochloride (1.2 to 1.5 eq)[1].

  • Causality: The slight excess of the morpholine salt compensates for any trace moisture and drives the reaction to completion.

  • Solvent Selection: Suspend the mixture in anhydrous 1,4-Dioxane (approx. 0.5 M concentration). Dioxane is chosen because its high boiling point (101°C) safely accommodates the required 85°C reaction temperature, and its aprotic nature prevents competitive solvolysis[1].

  • Base Addition: Add a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA, 3.0 eq), to liberate the free base of the morpholine in situ. Purge the vessel with N₂ gas.

Phase 2: High-Temperature Amination
  • Procedure: Heat the reaction mixture to 85°C with continuous stirring for 14 to 19 hours[1].

  • Causality: The steric bulk of the 2,5-dimethyl groups reduces the nucleophilicity of the amine compared to standard morpholine. Elevated temperatures and extended reaction times are thermodynamically required to overcome this activation energy barrier.

Phase 3: In-Process Control (IPC) - Self-Validation
  • Procedure: Withdraw a 10 µL aliquot, dilute in LC-MS grade Methanol, and analyze via LC-MS/UV.

  • Validation Checkpoint: The reaction is only considered complete when the UV trace (at 254 nm) shows <2% of the starting electrophile remaining, and the mass spectrum confirms the presence of the desired product mass (M+H)⁺. If incomplete, add 0.5 eq of base and heat for an additional 4 hours.

Phase 4: Electrophile Scavenging & Isolation
  • Procedure: Cool the mixture to room temperature and dilute with Ethyl Acetate (EtOAc). Add SilaMetS® Thiol scavenger (approx. 1.4 mmol/g loading) and stir for 2 hours[1].

  • Causality: SilaMetS Thiol covalently binds any unreacted electrophiles or transition metal impurities. This chemical quenching step eliminates the need for tedious column chromatography, ensuring high API purity.

  • Isolation: Filter the mixture through a pad of Celite® 521 to remove the solid scavenger. Wash the pad thoroughly with EtOAc, concentrate the filtrate in vacuo, and crystallize the final product[1].

Process Visualization

The logical progression of the amination protocol is mapped below, highlighting the critical self-validation checkpoint and scavenging mechanisms.

SynthesisWorkflow A Electrophilic Scaffold B 2,5-Dimethylmorpholine HCl C Solvent & Base (Dioxane + DIPEA, 85°C) D Nucleophilic Amination (14 - 19 hours) C->D N2 atm E Quench & Scavenge (EtOAc + SilaMetS Thiol) D->E LC-MS Validated F Filtration (Celite 521 Pad) E->F G Purified Target API F->G AB AB AB->C

Workflow for nucleophilic amination using 2,5-dimethylmorpholine HCl.

References

  • Synblock. "CAS 1639886-52-4 | (2R,5R)-2,5-Dimethylmorpholine hydrochloride".
  • Sigma-Aldrich. "(2S,5S)-2,5-Dimethylmorpholine hydrochloride | 1820580-79-7".
  • BLD Pharmatech. "Safety Data Sheet: (2S,5S)-2,5-Dimethylmorpholine hydrochloride CAS Number 1820580-79-7".
  • PubChem - NIH. "(2R,5S)-2,5-Dimethylmorpholine hydrochloride | CID 73554440".
  • APIChina. "(2R,5R)-2,5-Dimethylmorpholine hydrochloride Physicochemical Properties".
  • Google Patents. "US11858924B2 - N-(2-(4-cyanothiazolidin-3-yl)-2-oxoethyl)-quinoline-4-carboxamides".

Sources

Exploratory

Pharmacokinetics of 2,5-Dimethylmorpholine Hydrochloride Derivatives: A Technical Guide for CNS Drug Development

Executive Summary In the landscape of central nervous system (CNS) drug discovery, achieving the delicate balance between target affinity, aqueous solubility, and blood-brain barrier (BBB) penetrance is a formidable chal...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of central nervous system (CNS) drug discovery, achieving the delicate balance between target affinity, aqueous solubility, and blood-brain barrier (BBB) penetrance is a formidable challenge. The morpholine ring has long been recognized as a privileged pharmacophore; however, the strategic incorporation of the 2,5-dimethylmorpholine hydrochloride scaffold has revolutionized the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of modern neurotherapeutics.

This technical whitepaper provides an in-depth analysis of the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2,5-dimethylmorpholine derivatives. By examining the causality behind its structural advantages and detailing self-validating experimental protocols, this guide serves as an authoritative resource for researchers optimizing CNS-targeted compounds.

Structural and Physicochemical Rationale

The baseline morpholine ring modulates the PK/PD properties of a drug structure because the weak basic nitrogen (located opposite the oxygen atom) provides a pKa value similar to the pH of human blood, thereby enhancing both aqueous solubility and brain permeability[1].

However, unsubstituted morpholines are often susceptible to rapid oxidative metabolism by Cytochrome P450 (CYP450) enzymes at the α -carbons adjacent to the heteroatoms. The transition to a 2,5-dimethylmorpholine derivative introduces critical structural upgrades:

  • Steric Shielding: The methyl groups at the C2 and C5 positions provide severe steric hindrance, physically blocking CYP450 enzymes from accessing the vulnerable α -protons, dramatically reducing oxidative ring-opening and N-dealkylation.

  • Lipophilicity Tuning: The addition of two methyl groups incrementally increases the partition coefficient (LogP), pushing the molecule into the optimal lipophilic range required for passive diffusion across the lipid-rich BBB.

  • Salt Formation (Hydrochloride): Utilizing the hydrochloride (HCl) salt form lowers the crystal lattice energy compared to the free base (which is often a volatile oil). This maximizes the dissolution rate in the gastrointestinal tract, ensuring predictable oral bioavailability.

G Core 2,5-Dimethylmorpholine Scaffold N_atom Weak Basic Nitrogen (pKa ~8.3) Core->N_atom O_atom Oxygen Heteroatom (H-Bond Acceptor) Core->O_atom Me_groups 2,5-Dimethyl Substitution (Steric Shielding) Core->Me_groups Solubility Physiological Solubility & Reduced Trapping N_atom->Solubility Ionization at pH 7.4 Target Enhanced Target Binding Affinity O_atom->Target Hydrophilic Interaction Stability CYP450 Metabolic Stability & High CNS Penetration Me_groups->Stability Blocks alpha-oxidation

Caption: Structural rationale of the 2,5-dimethylmorpholine pharmacophore in CNS drug design.

ADME Profile & Pharmacokinetic Advantages

The integration of the 2,5-dimethylmorpholine moiety yields highly specific ADME advantages, particularly for neurodegenerative disease targets. For instance, in the development of mGlu2 negative allosteric modulators (NAMs), the introduction of 2,5-dimethylmorpholine allowed the compound to become highly CNS penetrant, achieving a brain-to-plasma partition ratio ( Kp​ ) of 5.62, alongside moderate predicted hepatic clearance[1].

Quantitative Data Comparison

Table 1: Comparative Physicochemical & PK Parameters (Unsubstituted vs. 2,5-Dimethylmorpholine)

PK ParameterUnsubstituted Morpholine Core2,5-Dimethylmorpholine CoreMechanistic Rationale
Lipophilicity (cLogP) ~1.5 - 2.0~2.5 - 3.5Methyl groups increase lipophilicity, aiding lipid bilayer crossing without violating Lipinski’s rules.
Metabolic Stability ( Clint​ ) High ClearanceLow/Moderate ClearanceSteric shielding at C2/C5 prevents α -oxidation by hepatic CYP3A4/CYP2D6.
Brain-to-Plasma Ratio ( Kp​ ) 0.3 - 1.0> 5.0Increased passive permeability and reduced recognition by P-glycoprotein (P-gp) efflux transporters.
pKa (Nitrogen) ~8.3~8.0 - 8.5Maintains weak basicity for physiological solubility, preventing lysosomal trapping.

Experimental Protocols for PK/ADME Validation

To ensure scientific integrity, the pharmacokinetic evaluation of these derivatives must rely on self-validating assay systems. Below are the definitive protocols for assessing BBB permeability and metabolic stability.

Protocol A: In Vitro Blood-Brain Barrier Permeability (MDCK-MDR1 Assay)

Causality Focus: Madin-Darby Canine Kidney (MDCK) cells transfected with the human MDR1 gene are utilized because MDR1 encodes P-glycoprotein (P-gp), the primary efflux transporter at the BBB. This setup allows researchers to calculate the Efflux Ratio (ER) and confirm that the 2,5-dimethyl substitution successfully evades P-gp recognition.

  • Cell Culture & Seeding: Seed MDCK-MDR1 cells on polycarbonate Transwell inserts (0.4 µm pore size) at a density of 1×105 cells/cm². Culture for 4-5 days until transepithelial electrical resistance (TEER) exceeds 250 Ω⋅cm2 , ensuring tight junction integrity.

  • Dosing Solution Preparation: Dissolve the 2,5-dimethylmorpholine hydrochloride derivative in DMSO, then dilute in Hank's Balanced Salt Solution (HBSS, pH 7.4) to a final concentration of 10 µM (final DMSO 1%).

  • Incubation: Add the dosing solution to the apical (A) chamber for A-to-B transport, or the basolateral (B) chamber for B-to-A transport. Incubate at 37°C with 5% CO2​ for 120 minutes.

  • Sampling & Quenching: Extract 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes. Immediately quench with 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol) to precipitate proteins.

  • Analysis: Quantify compound concentrations via LC-MS/MS.

  • Validation: Calculate Apparent Permeability ( Papp​ ) and Efflux Ratio ( ER=Papp(B−A)​/Papp(A−B)​ ). An ER<2.0 confirms the compound is not a significant P-gp substrate.

Protocol B: Liver Microsomal Stability Assay

Causality Focus: The use of NADPH is mandatory as it is the obligate electron donor for CYP450 enzymes. Quenching with cold acetonitrile instantly denatures the enzymes, preventing post-sampling metabolism and ensuring accurate half-life calculation.

Workflow Step1 1. Compound Prep (1 µM in Buffer) Step2 2. Microsome Incubation (+ NADPH, 37°C) Step1->Step2 Step3 3. Reaction Quench (Cold Acetonitrile) Step2->Step3 Timepoints (0-60 min) Step4 4. Centrifugation & Extraction Step3->Step4 Step5 5. LC-MS/MS Quantification Step4->Step5 Step6 6. Cl_int Calculation (Half-life method) Step5->Step6

Caption: Step-by-step workflow for the in vitro liver microsomal stability assay.

  • Reaction Mixture: Combine human or rat liver microsomes (final protein concentration 0.5 mg/mL) with 1 µM of the test compound in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

  • Pre-incubation: Equilibrate the mixture at 37°C for 5 minutes.

  • Initiation: Start the reaction by adding NADPH (final concentration 1 mM).

  • Time-Course Sampling: At t=0,15,30,45,and 60 minutes, transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile.

  • Centrifugation: Centrifuge at 4,000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

  • Data Processing: Analyze the supernatant via LC-MS/MS. Plot the natural log of the remaining compound percentage versus time to determine the elimination rate constant ( k ) and calculate intrinsic clearance ( Clint​ ). Include Verapamil as a high-clearance positive control to validate microsomal activity.

Case Studies in CNS Drug Discovery

The empirical success of the 2,5-dimethylmorpholine scaffold is best illustrated through its application in late-stage preclinical and clinical candidates:

Parkinson’s Disease: LRRK2 Inhibitors

Mutations in Leucine-Rich Repeat Kinase 2 (LRRK2) are a primary driver of Parkinson's disease. The highly selective LRRK2 inhibitor MLi-2 utilizes a 2,5-dimethylmorpholine ring to achieve an exceptional IC50​ of 0.76 nM and a 295-fold selectivity over 300 other kinases. The scaffold directly contributes to its high brain permeability and excellent tolerance in animal models, including MitoPark mice[1].

Alzheimer's Disease: Beta-Secretase (BACE1) Inhibitors

In the pursuit of disease-modifying therapies for Alzheimer's disease, reducing amyloid-beta ( ) plaque formation in the brain is a primary objective. Novel vinyl fluoride cyclopropyl fused thiazin-2-amine compounds acting as beta-secretase inhibitors have successfully incorporated the 2,5-dimethylmorpholine-4-carbonyl moiety. These derivatives are highly effective at regulating and reducing the formation of plaques within the CNS, leveraging the scaffold's superior BBB penetration and metabolic stability[2].

CNS Tumors: PI3K/mTOR Inhibitors

The development of anticancer drugs capable of crossing the BBB is critical for treating glioblastoma and CNS metastases. Morpholine derivatives are extensively used in dual PI3K/mTOR inhibitors because the oxygen atom forms crucial hydrogen bonds within the kinase hinge region, while the modified morpholine ring ensures the compound maintains the PK profile necessary to reach therapeutic concentrations in the brain[1].

Conclusion

The transition from a standard morpholine ring to a 2,5-dimethylmorpholine hydrochloride derivative represents a masterclass in rational drug design. By leveraging steric hindrance to block CYP450-mediated metabolism and fine-tuning lipophilicity to bypass P-glycoprotein efflux, researchers can transform peripherally restricted molecules into highly potent, centrally acting neurotherapeutics. As demonstrated by its inclusion in cutting-edge LRRK2 and BACE1 inhibitors, this scaffold remains a cornerstone of modern CNS pharmacokinetic optimization.

References

  • Source: nih.
  • Source: google.

Sources

Foundational

Crystal Structure Analysis of 2,5-Dimethylmorpholine Hydrochloride: Stereochemical Elucidation and Lattice Mechanics

Executive Summary The structural elucidation of small organic amine hydrochlorides is a cornerstone of modern pharmaceutical development and catalyst design. 2,5-Dimethylmorpholine is a highly versatile heterocyclic buil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural elucidation of small organic amine hydrochlorides is a cornerstone of modern pharmaceutical development and catalyst design. 2,5-Dimethylmorpholine is a highly versatile heterocyclic building block. Its precise stereochemistry and conformational rigidity make it a privileged scaffold in Fragment-Based Drug Discovery (FBDD). Recently, X-ray crystallography-based fragment screening (FBS-X) has utilized 2,5-dimethylmorpholine derivatives to successfully target the H3K36me2/3 binding pocket of the HRP-2 PWWP domain, yielding high-affinity binders through structure-guided expansion[1][2]. Furthermore, its unique steric profile is exploited in the synthesis of catalytic ligands, such as aminotroponiminate complexes, to drive highly selective hydroamination reactions[3].

Given the presence of two chiral centers (C2 and C5), determining the absolute configuration and solid-state conformation of 2,5-dimethylmorpholine hydrochloride via Single-Crystal X-Ray Diffraction (SCXRD) is critical. This whitepaper provides an in-depth, self-validating methodological guide to the crystallization, diffraction analysis, and structural refinement of this compound.

Causality in Crystallization Dynamics

To obtain diffraction-quality single crystals, kinetic precipitation must be suppressed in favor of thermodynamic crystal growth. For a highly polar salt like 2,5-dimethylmorpholine hydrochloride, vapor diffusion is the optimal methodology.

Protocol 1: Antisolvent Vapor Diffusion (Self-Validating Growth)
  • Saturated Dissolution: Dissolve 50 mg of enantiopure (e.g., 2S,5S)-2,5-dimethylmorpholine hydrochloride in 1.0 mL of absolute ethanol.

    • Causality: Ethanol possesses a high dielectric constant ( ε≈24.5 ), providing optimal solvation for the morpholinium cation and chloride anion, effectively disrupting pre-existing electrostatic aggregates.

  • Microfiltration: Pass the solution through a 0.22 μm PTFE syringe filter into a 2-dram inner glass vial.

    • Causality: Removing microscopic particulates eliminates heterogeneous nucleation sites. This ensures that nucleation is driven purely by the thermodynamic supersaturation of the system, yielding fewer but larger, defect-free crystals.

  • Vapor Equilibration: Place the unsealed inner vial into a 20 mL outer vial containing 3.0 mL of diethyl ether (antisolvent). Seal the outer vial tightly with a PTFE-lined cap and incubate at 20 °C for 72 hours.

    • Causality: Diethyl ether has a higher vapor pressure than ethanol. It slowly diffuses into the inner vial, predictably lowering the bulk dielectric constant of the solvent mixture. This slow reduction in solubility forces the system into the metastable zone, promoting the controlled assembly of the crystal lattice.

Single-Crystal X-Ray Diffraction (SCXRD) Methodology

The determination of absolute stereochemistry for molecules lacking heavy atoms (like transition metals) requires specific instrumental parameters to exploit anomalous dispersion.

Protocol 2: SCXRD Data Collection
  • Cryoprotection and Mounting: Select a single, optically clear crystal under a polarized light microscope. Coat the crystal in Paratone-N oil and mount it on a MiTeGen loop. Immediately transfer it to the diffractometer's cold nitrogen stream at 100 K.

    • Causality: Flash-cooling to 100 K minimizes atomic thermal vibrations (Debye-Waller factors). This drastically increases the intensity of high-angle diffraction spots, which is strictly required to resolve the electron density of the N-H + proton and accurately model hydrogen-bonding networks.

  • Radiation Selection: Utilize a microfocus Copper (Cu K α , λ=1.5418 Å) X-ray source rather than standard Molybdenum (Mo K α , λ=0.7107 Å).

    • Causality: Cu K α radiation significantly enhances the anomalous scattering signal ( f′′ ) of the chloride anion. This amplified signal is the physical mechanism that allows the software to differentiate between the (2S,5S) and (2R,5R) enantiomers, enabling absolute structure determination.

  • Data Integration and Self-Validation: Integrate the raw frames using standard reduction software (e.g., APEX/SADABS). The system self-validates the data quality through the Rsym​ (or Rint​ ) metric. An Rint​<0.05 confirms that symmetrically equivalent reflections are highly consistent, validating the chosen space group and the absence of spatial twinning.

SCXRD_Workflow A 1. Crystal Selection (Polarized Light) B 2. Cryoprotection (100 K N2 Stream) A->B C 3. X-Ray Diffraction (Cu Kα Radiation) B->C D 4. Data Integration (Self-Validating R-int) C->D E 5. Phase Solution (Intrinsic Phasing) D->E F 6. Absolute Structure (Flack Parameter) E->F

Fig 1: Step-by-step SCXRD workflow utilizing Cu Kα radiation for absolute structure determination.

Structural Refinement and Conformational Logic

Once the phase problem is solved (typically via intrinsic phasing using SHELXT), the structural model is refined against F2 using SHELXL.

The Self-Validating Flack Parameter

The absolute configuration of the chiral centers is mathematically validated by the Flack parameter ( x ) . This parameter acts as an internal diagnostic of stereochemical truth:

  • If x≈0 (with a low standard uncertainty, e.g., 0.02±0.03 ), the assigned stereochemistry is definitively correct.

  • If x≈1 , the true structure is the inverted enantiomer, and the coordinate matrix must be inverted.

  • If x≈0.5 , the crystal is a racemic twin.

Conformational Analysis

In the solid state, the 2,5-dimethylmorpholinium cation adopts a classic chair conformation . To minimize 1,3-diaxial steric clashes, both methyl groups at the C2 and C5 positions preferentially occupy the equatorial positions. The nitrogen atom is protonated, rendering it an sp3 -hybridized tetrahedral center.

Hydrogen-Bonding Network (Lattice Mechanics)

The crystal packing is entirely dictated by electrostatic and hydrogen-bonding interactions between the morpholinium cation and the chloride anion.

  • Primary Synthon: The N−H+⋯Cl− hydrogen bond is the dominant thermodynamic driver of the lattice. The short donor-acceptor distance ( ≈3.1 Å) indicates a highly directional, strong interaction.

  • Secondary Synthon: Weaker aliphatic C−H⋯Cl− interactions stabilize the 3D architecture, locking the chair conformation into a rigid orthorhombic lattice.

Packing_Logic N1 Morpholinium Cation (Chair Conformation) N3 C2/C5 Methyls (Equatorial Position) N1->N3 Steric Minimization N4 N-H+···Cl- Bond (Primary Synthon) N1->N4 Donates H+ N5 C-H···Cl- Bond (Secondary Synthon) N1->N5 Weak C-H Donation N2 Chloride Anion (Counter-Ion) N2->N4 Accepts H+ N2->N5 Weak Acceptance N6 3D Crystal Lattice (P212121 Space Group) N4->N6 Directs Packing N5->N6 Stabilizes Lattice

Fig 2: Logical hierarchy of thermodynamic and steric forces driving the 3D crystal lattice assembly.

Quantitative Data Summary

The following table summarizes the expected crystallographic parameters and refinement metrics for a high-quality single crystal of enantiopure 2,5-dimethylmorpholine hydrochloride.

Table 1: Crystallographic Data and Refinement Metrics

ParameterValue / Metric
Empirical Formula C 6​ H 14​ ClNO
Formula Weight 151.63 g/mol
Temperature 100(2) K
Wavelength 1.54184 Å (Cu K α )
Crystal System Orthorhombic
Space Group P21​21​21​ (Chiral, non-centrosymmetric)
Calculated Density ( ρcalc​ ) ≈1.22 g/cm 3
Absorption Coefficient ( μ ) ≈3.5 mm −1
Goodness-of-Fit (GOF) on F2 1.05 (Ideal target is 1.00)
Final R indices[ I>2σ(I) ] R1​=0.035 , wR2​=0.085
Absolute Structure (Flack Parameter) 0.02(3) (Self-validates stereochemistry)

References

  • PanDDA analysis group deposition -- Crystal structure of HRP-2 PWWP domain in complex with Z354992234 RCSB Protein Data Bank URL:[Link]

  • Rational fragment-based design of compounds targeting the PWWP domain of the HRP family European Journal of Medicinal Chemistry, 280, 2024 URL:[Link]

  • Aminotroponiminate Complexes of the Heavy Alkaline Earth and the Divalent Lanthanide Metals as Catalysts for the Hydroamination/Cyclization Reaction Organometallics - ACS Publications URL:[Link]

Sources

Exploratory

In-Depth Toxicity Profile and Safety Data Sheet (SDS) Guidelines for 2,5-Dimethylmorpholine Hydrochloride

As a Senior Application Scientist overseeing early-stage drug discovery and process chemistry, I frequently evaluate and integrate chiral morpholine derivatives into our synthetic pipelines. 2,5-Dimethylmorpholine hydroc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist overseeing early-stage drug discovery and process chemistry, I frequently evaluate and integrate chiral morpholine derivatives into our synthetic pipelines. 2,5-Dimethylmorpholine hydrochloride is a high-purity chiral building block[1] utilized extensively in the synthesis of advanced active pharmaceutical ingredients (APIs), including GPR43 agonists targeted for diabetes and obesity therapies[2]. However, the incorporation of this pharmacophore requires rigorous safety and handling protocols due to its intrinsic toxicological profile.

This technical guide provides a comprehensive, field-validated analysis of its physicochemical properties, toxicodynamics, and the self-validating laboratory safety protocols required for its handling.

Physicochemical Properties & Molecular Identity

To design effective handling and assay protocols, we must first establish the molecule's physical state. The hydrochloride salt form significantly enhances aqueous solubility compared to its free-base counterpart, a property that dictates our approach to both biological assay formulation and emergency spill response.

PropertySpecification
Chemical Name 2,5-Dimethylmorpholine hydrochloride
Common Stereoisomers (2R,5R)-isomer (CAS: 1639886-52-4)[3]; (2S,5S)-isomer (CAS: 1820580-79-7)[4]
Molecular Formula C6H14ClNO
Molecular Weight 151.63 g/mol [3]
Appearance White to off-white crystalline solid
Purity Standard ≥97% (Typical R&D grade)[5]
Storage Conditions Dry, sealed, room temperature (Hygroscopic nature requires desiccation)[3][4]

Toxicodynamics and Comprehensive Toxicity Profile

Understanding the causality behind a chemical's toxicity is paramount for risk mitigation. The toxicity of 2,5-dimethylmorpholine hydrochloride stems primarily from the secondary amine embedded within the morpholine ring.

  • Acute Toxicity (Oral/Dermal/Inhalation - Acute Tox. 4): The compound is classified as harmful via all primary exposure routes (Hazard Codes: H302, H312, H332)[6]. The lipophilic nature of the dimethyl-substituted morpholine core allows it to easily partition across biological lipid bilayers once the salt dissociates at physiological pH.

  • Corrosivity and Tissue Damage (Skin Corr. 1B / Eye Dam. 1): Upon contact with moisture on the skin or mucous membranes, the compound can induce severe localized pH shifts[6]. The intrinsic basicity of the morpholine nitrogen causes the saponification of epidermal lipids and rapid protein denaturation, leading to severe chemical burns (H314)[6].

  • Systemic and Target Organ Toxicity (STOT SE 3): Inhalation of the crystalline dust causes acute respiratory tract irritation. If systemic absorption occurs, the molecule can cross the blood-brain barrier, leading to central nervous system (CNS) neuromodulation and depression, manifesting clinically as drowsiness or dizziness (H336)[6].

ToxicityPathway A 2,5-Dimethylmorpholine HCl Exposure B Aqueous Dissociation & Membrane Partitioning A->B Contact/Inhalation C Intracellular Accumulation (Amine Protonation) B->C Cellular Uptake F Systemic Absorption (Blood-Brain Barrier) B->F Systemic Distribution D Protein Denaturation & Lipid Saponification C->D Local High Conc. E Severe Tissue Necrosis (Skin Corr. 1B) D->E Acute Exposure G CNS Depression (STOT SE 3) F->G Neuromodulation

Toxicity mechanism of 2,5-dimethylmorpholine via tissue necrosis and CNS depression.

Safety Data Sheet (SDS) Core Directives & Handling

Translating GHS hazard classifications into daily laboratory operations requires strict adherence to engineering controls and Personal Protective Equipment (PPE)[4].

  • Hazard Statements:

    • H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled[6].

    • H314: Causes severe skin burns and eye damage[6].

    • H336: May cause drowsiness or dizziness[6].

  • Engineering Controls: All dispensing and weighing of the solid powder must be performed within a Class II Type B2 Biological Safety Cabinet or a dedicated chemical fume hood to prevent the inhalation of aerosolized particulates[4].

  • PPE Requirements:

    • Gloves: Heavy-duty Nitrile (minimum 0.11 mm thickness, breakthrough time > 480 minutes).

    • Eye Protection: Tight-fitting chemical safety goggles combined with a full face shield.

    • Respirator: If engineering controls are compromised, a half-face respirator equipped with P100 particulate filters is mandatory[4].

Experimental Methodologies (Self-Validating Protocols)

As an application scientist, I mandate that all protocols be self-validating—meaning they contain internal controls that verify the assay's integrity and safety in real-time.

Protocol 1: In Vitro Cytotoxicity Profiling (IC50 Determination)

Rationale: Before integrating 2,5-dimethylmorpholine into downstream API synthesis (e.g., for GPR43 agonists[2]), its baseline cytotoxicity must be established. We utilize an ATP-dependent luminescence assay (CellTiter-Glo) rather than a colorimetric MTT assay. Morpholine derivatives can chemically interfere with mitochondrial reductases, yielding false-positive viability data in MTT assays. ATP quantitation bypasses this artifact, providing a highly trustworthy readout.

Step-by-Step Workflow:

  • Cell Seeding: Seed HepG2 (hepatic) cells at 1×104 cells/well in a 96-well opaque white plate using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

  • Compound Preparation: Prepare a 10 mM stock of 2,5-dimethylmorpholine HCl in sterile, distilled water (leveraging its high aqueous solubility as a salt). Perform a 10-point 1:3 serial dilution in complete media.

  • Treatment & Self-Validation: Aspirate media from the cells and apply 100 µL of the diluted compound.

    • Self-Validation Control: Include a vehicle control (media + water) and a positive death control (0.1% Triton X-100) to define the 100% and 0% viability baselines, respectively. If the Triton X-100 wells do not read near zero, the assay is voided.

  • Incubation: Incubate the microplate for 48 hours.

  • Detection: Equilibrate the plate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo reagent per well. Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes to stabilize the luminescent signal.

  • Quantification: Read luminescence on a microplate reader (integration time: 1 second/well). Calculate the IC50 using non-linear regression analysis.

Protocol 2: Chemical Handling and Spill Neutralization

Rationale: Because the hydrochloride salt is highly water-soluble, using water to initially clean a spill will dissolve the salt and rapidly spread the corrosive material across porous laboratory surfaces. A dry-containment-first approach is essential to prevent localized acid corrosion[4].

Step-by-Step Workflow:

  • Isolation: Immediately evacuate non-essential personnel from the spill zone[4].

  • PPE Escalation: Don a P100 respirator and double-layer nitrile gloves.

  • Dry Containment: Surround and cover the solid spill with an inert, dry absorbent such as vermiculite or dry sand. Do not use combustible materials like sawdust.

  • Physical Removal: Carefully sweep the absorbed mixture using a non-sparking tool and place it into a sealable hazardous waste container[4].

  • Chemical Neutralization: Wash the spill surface with a mild alkaline solution (5% Sodium Bicarbonate, NaHCO₃) to neutralize any residual acidic hydrochloride salts.

  • Self-Validation (pH Check): Swab the area with pH indicator paper. The area is only considered decontaminated when the surface pH reads neutral (pH 6.5 - 7.5).

SpillResponse Start Spill Detected: 2,5-Dimethylmorpholine HCl Assess Evacuate Area & Assess Volume Start->Assess PPE Don P100 Respirator & Double Nitrile Gloves Assess->PPE Contain Dry Containment (Vermiculite/Sand) PPE->Contain Prevent Aerosolization Neutralize Surface Neutralization (5% NaHCO3 Wash) Contain->Neutralize Remove Bulk Solid Validate pH Swab Validation (Target pH 6.5-7.5) Neutralize->Validate Chemical Quench Validate->Neutralize If pH < 6.5 Dispose Seal in HazMat Container & Document Incident Validate->Dispose If pH Neutral

Laboratory workflow for safe handling, dry containment, and spill neutralization.

Sources

Protocols & Analytical Methods

Method

Application Note: A Robust HPLC Method for the Analysis of 2,5-Dimethylmorpholine Hydrochloride

Abstract This application note presents a detailed, systematic guide for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2,5-Dimethylmorpholine hy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note presents a detailed, systematic guide for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2,5-Dimethylmorpholine hydrochloride. Due to its chemical structure, 2,5-Dimethylmorpholine lacks a native chromophore, rendering direct UV detection insensitive and impractical for trace-level analysis.[1][2] To overcome this challenge, this protocol details a pre-column derivatization strategy using 1-Naphthylisothiocyanate (NIT) to yield a stable, UV-active derivative suitable for reversed-phase HPLC analysis.[1][3][4] The narrative explains the scientific rationale behind each experimental choice, from mobile phase selection to detector settings. Furthermore, a comprehensive validation protocol is outlined, adhering to the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring the method is robust, reliable, and fit for purpose in a regulated environment.[5][6][7] Finally, special considerations for the chiral separation of 2,5-Dimethylmorpholine stereoisomers are discussed, providing a pathway for advanced characterization.

Introduction and Analytical Challenges

2,5-Dimethylmorpholine is a heterocyclic organic compound featuring a morpholine ring substituted with two methyl groups.[8][9] As a hydrochloride salt, it is typically a water-soluble solid used as a reagent or building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry.[8][10] The accurate quantification of 2,5-Dimethylmorpholine hydrochloride is critical for process control, quality assurance of starting materials, and impurity profiling.

The analysis of this compound by HPLC presents three primary challenges:

  • Lack of a Chromophore: The molecule does not possess a UV-absorbing functional group, making detection by standard HPLC-UV detectors highly insensitive.[1]

  • High Polarity and Basicity: As a secondary amine, 2,5-Dimethylmorpholine is a basic compound.[11] This can lead to undesirable interactions with residual silanol groups on conventional silica-based stationary phases, resulting in poor peak shape (tailing).[11]

  • Stereoisomerism: The presence of two chiral centers at the C2 and C5 positions means the compound can exist as multiple stereoisomers (e.g., (2R,5R), (2S,5S), and (2R,5S)). Depending on the synthetic route and regulatory requirements, it may be necessary to not only quantify the total amount but also to resolve and quantify individual isomers.[12][13][14]

This guide provides a comprehensive solution for the first two challenges through a derivatization-based achiral method and offers an expert-guided strategy for approaching the third.

Part 1: Achiral Method Development for Total 2,5-Dimethylmorpholine Content

The core of this method is the conversion of the non-UV-absorbing analyte into a molecule that can be easily detected. Pre-column derivatization with 1-Naphthylisothiocyanate (NIT) is an effective strategy for secondary amines like 2,5-Dimethylmorpholine.[1][3] The NIT reagent reacts with the amine to form a stable thiourea derivative with a strong UV chromophore, enabling sensitive detection.[4][15]

Method Development Workflow

The development process follows a logical sequence to ensure a robust and reliable final method.

MethodDevelopment Analyte Analyte Characterization (No Chromophore, Basic) Strategy Select Strategy: Pre-Column Derivatization Analyte->Strategy Reagent Select Reagent: 1-Naphthylisothiocyanate (NIT) Strategy->Reagent Optimization Optimize Derivatization (Time, Temp, Stoichiometry) Reagent->Optimization Chromatography Develop HPLC Conditions Optimization->Chromatography SST System Suitability Test (USP <621>) Chromatography->SST Column Column Selection (C18, 5 µm, 4.6x150 mm) MobilePhase Mobile Phase (ACN/Buffer Gradient) Detection Detection (UV @ ~230 nm) Final Final Validated Method SST->Final

Caption: Workflow for HPLC method development using pre-column derivatization.

Experimental Protocol: Derivatization

Objective: To quantitatively convert 2,5-Dimethylmorpholine into its NIT-thiourea derivative.

Materials:

  • 2,5-Dimethylmorpholine hydrochloride reference standard

  • 1-Naphthylisothiocyanate (NIT), 98% or higher purity

  • Acetonitrile (ACN), HPLC grade

  • Methanol (MeOH), HPLC grade

  • Deionized (DI) Water, 18.2 MΩ·cm

  • Triethylamine (TEA) or another suitable organic base

  • Volumetric flasks, pipettes, and autosampler vials

Protocol:

  • Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 2,5-Dimethylmorpholine hydrochloride reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of ACN and DI water.

  • Working Standard Solution (100 µg/mL): Pipette 1 mL of the Stock Solution into a 10 mL volumetric flask and dilute to volume with the same diluent.

  • NIT Derivatizing Reagent (5 mg/mL): Accurately weigh 50 mg of NIT into a 10 mL volumetric flask. Dissolve and dilute to volume with ACN. Prepare this solution fresh daily and protect from light.

  • Derivatization Reaction: a. In an autosampler vial, add 100 µL of the Working Standard Solution (or sample solution). b. Add 10 µL of TEA to neutralize the hydrochloride and facilitate the reaction. c. Add 200 µL of the NIT Derivatizing Reagent. The excess NIT ensures the reaction goes to completion. d. Cap the vial, vortex briefly, and allow it to react at room temperature for 30 minutes (or optimize as needed, e.g., gentle heating at 40-50°C for 15-20 minutes may accelerate the reaction). e. After the reaction is complete, dilute the mixture with 690 µL of the mobile phase starting condition (e.g., 50:50 ACN/Water) to a final volume of 1 mL. This brings the concentration to approximately 10 µg/mL and ensures compatibility with the mobile phase.[16]

Protocol: Chromatographic Conditions

Rationale for Parameter Selection:

  • Column: A standard C18 column is chosen as it provides excellent retention for the relatively non-polar, hydrophobic NIT derivative.[1]

  • Mobile Phase: A buffered mobile phase is critical. A pH between 3 and 6 is ideal to ensure the stability of the silica-based column and consistent analyte peak shape. An acetonitrile/water gradient is employed to provide sufficient resolution between the analyte derivative and the large excess of the unreacted NIT reagent and its byproducts.

  • Detector: The wavelength is selected based on the UV absorbance maximum of the NIT-thiourea derivative, which is typically around 230 nm.

Table 1: Recommended HPLC Conditions

ParameterRecommended SettingJustification
Instrument Agilent 1260 Infinity II or equivalentStandard HPLC system with UV detector.
Column C18, 4.6 x 150 mm, 5 µmGood retention for hydrophobic derivative.
Mobile Phase A 0.1% Formic Acid in WaterProvides buffering and sharp peaks.
Mobile Phase B Acetonitrile (ACN)Strong organic solvent for elution.
Gradient 0-2 min: 50% BInitial hold for equilibration.
2-10 min: 50% to 90% BElution of derivative and reagent.
10-12 min: 90% BColumn wash.
12.1-15 min: 50% BRe-equilibration.
Flow Rate 1.0 mL/minStandard for 4.6 mm ID columns.
Column Temp. 30 °CEnsures reproducible retention times.
Injection Vol. 10 µLBalances sensitivity and peak shape.
Detector UV Diode Array Detector (DAD)Wavelength: 230 nm
Run Time 15 minutesAllows for elution and re-equilibration.
System Suitability Testing (SST)

Before any sample analysis, the suitability of the chromatographic system must be verified according to USP General Chapter <621>.[17][18] This is achieved by making five replicate injections of a derivatized standard solution.

Table 2: System Suitability Acceptance Criteria

ParameterAcceptance CriterionRationale
Tailing Factor (T) T ≤ 2.0Ensures peak symmetry.
Theoretical Plates (N) N ≥ 2000Measures column efficiency.
Relative Standard Deviation (RSD) of Peak Area ≤ 2.0%Demonstrates injection precision.
Relative Standard Deviation (RSD) of Retention Time ≤ 1.0%Ensures retention time stability.
Resolution (Rs) Rs > 2.0 between derivative peak and nearest impurity/reagent peakConfirms separation from interferences.

Part 2: Method Validation Protocol (ICH Q2(R2) Framework)

Method validation provides documented evidence that the analytical procedure is suitable for its intended purpose.[19] The following protocol is based on the recently updated ICH Q2(R2) and FDA guidelines.[5][6][20]

Validation Workflow

ValidationWorkflow Method Final Optimized Method Specificity Specificity Method->Specificity Linearity Linearity & Range Method->Linearity Accuracy Accuracy (Recovery) Method->Accuracy Precision Precision Method->Precision LOQ Limit of Quantitation (LOQ) Method->LOQ LOD Limit of Detection (LOD) Method->LOD Robustness Robustness Method->Robustness Repeat Repeatability (Intra-day) Precision->Repeat Intermediate Intermediate Precision (Inter-day) Precision->Intermediate

Caption: Key parameters for HPLC method validation based on ICH Q2(R2) guidelines.

Validation Experimental Protocols

1. Specificity:

  • Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[6]

  • Procedure: Analyze the following samples:

    • Blank (diluent only).

    • Placebo (if in a drug product matrix).

    • Derivatizing reagent blank (perform the derivatization protocol without the analyte).

    • 2,5-Dimethylmorpholine standard solution (derivatized).

    • Spiked sample (placebo spiked with analyte and derivatized).

  • Acceptance Criteria: No interfering peaks should be observed at the retention time of the 2,5-Dimethylmorpholine derivative in the blank, placebo, or reagent blank chromatograms.

2. Linearity and Range:

  • Objective: To demonstrate a direct proportional relationship between analyte concentration and detector response over a specified range.[21]

  • Procedure: Prepare at least five concentration levels by serial dilution of the stock solution, covering a range of 50% to 150% of the target concentration (e.g., 5, 7.5, 10, 12.5, and 15 µg/mL). Derivatize and inject each level in triplicate.

  • Acceptance Criteria:

    • Plot a graph of mean peak area versus concentration.

    • The correlation coefficient (R²) should be ≥ 0.999.

3. Accuracy (Recovery):

  • Objective: To determine the closeness of the test results to the true value.[20]

  • Procedure: For drug substance, accuracy can be inferred from linearity. For drug product, perform recovery studies by spiking a placebo matrix at three concentration levels (e.g., 80%, 100%, 120% of the target concentration). Prepare three samples at each level, analyze, and calculate the percent recovery.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% at each concentration level.

4. Precision:

  • Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[19]

  • Procedure:

    • Repeatability (Intra-assay precision): Prepare and analyze six independent samples at 100% of the target concentration on the same day, by the same analyst, on the same instrument.

    • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

  • Acceptance Criteria: The RSD for the set of six measurements should be ≤ 2.0% for both repeatability and intermediate precision.

5. Limit of Quantitation (LOQ) and Limit of Detection (LOD):

  • Objective: To determine the lowest concentration of analyte that can be reliably quantified and detected, respectively.

  • Procedure: Determine based on the signal-to-noise (S/N) ratio. Prepare and inject solutions of decreasing concentration.

  • Acceptance Criteria:

    • LOQ: The concentration that yields an S/N ratio of approximately 10:1.

    • LOD: The concentration that yields an S/N ratio of approximately 3:1.

6. Robustness:

  • Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

  • Procedure: Introduce small changes to the nominal method parameters one at a time. Analyze a standard solution under each new condition.

    • Flow Rate: ± 0.1 mL/min (e.g., 0.9 and 1.1 mL/min).

    • Column Temperature: ± 5 °C (e.g., 25 and 35 °C).

    • Mobile Phase Composition: ± 2% absolute organic content.

  • Acceptance Criteria: The system suitability parameters (tailing, plates, RSD) should still be met under all varied conditions.

Part 3: Considerations for Chiral (Stereoisomer) Analysis

If the separation and quantification of the stereoisomers of 2,5-Dimethylmorpholine are required, a different and more complex method development approach is necessary. Chiral separation relies on creating a transient diastereomeric complex between the analyte and a chiral selector.[22]

Strategy 1: Direct Separation using a Chiral Stationary Phase (CSP)

This is the most common approach. It involves screening the analyte against a variety of columns where the stationary phase itself is chiral.

  • Column Screening: Polysaccharide-based columns (e.g., derivatives of amylose or cellulose) are highly effective for a wide range of chiral compounds.[22] A screening should include columns with different chiral selectors.

  • Mobile Phase Screening: Chiral separations are highly sensitive to the mobile phase. Screening should be performed in multiple modes:

    • Normal Phase: Heptane/Isopropanol

    • Polar Organic Mode: Acetonitrile/Methanol

    • Reversed-Phase: Acetonitrile/Buffered Water

  • Rationale: The interactions (e.g., hydrogen bonding, dipole-dipole, steric hindrance) that lead to separation are profoundly different in each mobile phase mode. A successful separation often depends on finding the right combination of CSP and mobile phase.[22][23]

Strategy 2: Indirect Separation via Chiral Derivatization

This method involves reacting the racemic 2,5-Dimethylmorpholine with a pure, single-enantiomer chiral derivatizing agent. This reaction creates a pair of diastereomers.

  • Principle: Diastereomers have different physicochemical properties and can often be separated on a standard (achiral) C18 column.[24][25]

  • Challenges: The chiral derivatizing reagent must be of high enantiomeric purity, and the reaction must proceed without racemization. Finding a suitable reagent can be challenging.

For most applications, direct separation on a CSP is the more modern and straightforward approach. The development of a chiral method requires a specialized screening process that is beyond the scope of this primary application note but represents the logical next step for full stereoisomeric characterization.[26]

Conclusion

The HPLC method detailed in this application note provides a reliable and robust framework for the quantitative analysis of 2,5-Dimethylmorpholine hydrochloride. By employing a pre-column derivatization step with 1-Naphthylisothiocyanate, the inherent challenge of poor UV absorbance is effectively overcome, enabling sensitive and accurate measurements. The outlined method development strategy and comprehensive validation protocol, grounded in ICH and USP guidelines, ensure that the resulting data is fit for purpose in research, development, and quality control environments.[5][17][18] This achiral method serves as a foundational assay, while the discussion on chiral analysis provides a clear path forward for the more complex task of stereoisomer separation.

References

  • Title: Q2(R2) Validation of Analytical Procedures Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: 〈621〉CHROMATOGRAPHY Source: United States Pharmacopeia (USP) URL: [Link]

  • Title: <621> CHROMATOGRAPHY Source: aaps.org URL: [Link]

  • Title: FDA Guidance on Analytical Method Validation Source: Scribd URL: [Link]

  • Title: Highlights from FDA's Analytical Test Method Validation Guidance Source: ProPharma URL: [Link]

  • Title: Understanding the Latest Revisions to USP <621> Source: Agilent URL: [Link]

  • Title: Analytical Procedures and Methods Validation for Drugs and Biologics Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: ICH and FDA Guidelines for Analytical Method Validation Source: Lab Manager URL: [Link]

  • Title: Further Modifications to USP Chapter <621> Chromatography Published for Comment Source: European Compliance Academy (ECA) URL: [Link]

  • Title: Are You Sure You Understand USP <621>? Source: LCGC International URL: [Link]

  • Title: (PDF) ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES Source: ResearchGate URL: [Link]

  • Title: Determination of morpholine in air by derivatisation with 1-naphthylisothiocyanate and HPLC analysis Source: Analyst (RSC Publishing) URL: [Link]

  • Title: Liquid phase method for morpholine Source: Shenyang East Chemical Science-Tech Co., Ltd. URL: [Link]

  • Title: Determination of morpholine in air by derivatisation with 1-naphthylisothiocyanate and HPLC analysis Source: ResearchGate URL: [Link]

  • Title: Steps for HPLC Method Validation Source: Pharmaguideline URL: [Link]

  • Title: High Pressure Liquid Chromatography Identification and Quantification of Morpholine Residual Content in Cobicistat After Derivatization Source: International Journal of Pharmaceutical Sciences and Drug Research URL: [Link]

  • Title: Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols Source: PMC (PubMed Central) URL: [Link]

  • Title: (2S,5S)-2,5-DiMethylMorpholine hydrochloride — Chemical Substance Information Source: CAS Common Chemistry URL: [Link]

  • Title: HPLC Method development: an overview. Source: PharmaCores URL: [Link]

  • Title: Development of an HPLC method for the determination of amines in a leukemia mouse model Source: RSC Publishing URL: [Link]

  • Title: Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES Source: Helda - University of Helsinki URL: [Link]

  • Title: ICH guideline Q2(R2) on validation of analytical procedures Source: European Medicines Agency (EMA) URL: [Link]

  • Title: Morpholine, 2,5-dimethyl- Source: NIST WebBook URL: [Link]

  • Title: Playing with Selectivity for Optimal Chiral Separation Source: LCGC International URL: [Link]

  • Title: 2,5-dimethylmorpholine (C6H13NO) Source: PubChemLite URL: [Link]

  • Title: HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations Source: MDPI URL: [Link]

  • Title: An Introduction to Chiral Analysis by Capillary Electrophoresis Source: Bio-Rad URL: [Link]

  • Title: Chiral separation of five antihistamine drug enantiomers and enantioselective pharmacokinetic study of carbinoxamine in rat plasma by HPLC-MS/MS Source: New Journal of Chemistry (RSC Publishing) URL: [Link]

Sources

Application

Application Notes and Protocols for the Preparation of 2,5-Dimethylmorpholine Hydrochloride Solutions in Cell Culture Assays

Introduction: The Scientific Rationale for Utilizing 2,5-Dimethylmorpholine Hydrochloride in Cellular Studies Morpholine and its derivatives are privileged scaffolds in medicinal chemistry, forming the structural core of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Scientific Rationale for Utilizing 2,5-Dimethylmorpholine Hydrochloride in Cellular Studies

Morpholine and its derivatives are privileged scaffolds in medicinal chemistry, forming the structural core of numerous FDA-approved drugs.[1] The morpholine ring is valued for its ability to improve pharmacokinetic properties and engage in molecular interactions with biological targets.[2][3] The introduction of methyl groups, as in 2,5-Dimethylmorpholine, can further modulate a compound's lipophilicity and steric profile, potentially influencing its cellular uptake and target engagement.

While the specific biological activities of 2,5-Dimethylmorpholine hydrochloride are not extensively documented in publicly available literature, the broader class of morpholine-containing molecules has been shown to exhibit a wide range of pharmacological effects, including anticancer, anti-inflammatory, and neuroprotective properties.[2][4][5] Therefore, 2,5-Dimethylmorpholine hydrochloride is a compound of interest for screening and characterization in various cell-based assays to explore its potential biological functions.

This guide provides a comprehensive framework for the accurate and reproducible preparation of 2,5-Dimethylmorpholine hydrochloride solutions for in vitro research. It emphasizes the principles of scientific integrity, offering detailed protocols and explaining the causality behind each experimental step to ensure the generation of reliable and meaningful data.

Physicochemical Properties and Reagent Handling

A thorough understanding of the physicochemical properties of 2,5-Dimethylmorpholine hydrochloride is fundamental to its correct handling and the preparation of stable, accurate solutions.

PropertyValueSource
Chemical Name 2,5-Dimethylmorpholine hydrochloride[6]
Synonyms (2S,5S)-2,5-dimethylmorpholine hydrochloride (for a specific stereoisomer)
CAS Number Varies by stereoisomer (e.g., 1820580-79-7 for (2S,5S))
Molecular Formula C₆H₁₄ClNO
Molecular Weight 151.64 g/mol
Appearance Solid
Solubility Reported to be soluble in water.[7] Quantitative data is not readily available and should be determined empirically (see Protocol 2).
Storage Store the solid compound at room temperature.

Causality Behind Handling Procedures:

  • Hygroscopicity: As a hydrochloride salt, 2,5-Dimethylmorpholine hydrochloride may be hygroscopic. It is crucial to store the solid compound in a tightly sealed container in a dry environment to prevent the absorption of atmospheric moisture, which can affect its mass and purity.

  • Stereoisomers: Be aware that 2,5-Dimethylmorpholine exists as different stereoisomers (e.g., (2S,5S), (2R,5R), cis, trans). The specific stereoisomer can significantly impact biological activity. Ensure you have the correct information for the compound you are using and report it in your experimental records.

Experimental Workflow for Solution Preparation and Quality Control

The following diagram outlines the critical steps for preparing 2,5-Dimethylmorpholine hydrochloride solutions for cell culture, from initial calculations to final application.

G cluster_0 Phase 1: Preparation cluster_1 Phase 2: Quality Control & Storage cluster_2 Phase 3: Application Calculate_Mass 1. Calculate Mass for Target Concentration Weigh_Compound 2. Accurately Weigh Compound Calculate_Mass->Weigh_Compound Dissolve_Compound 3. Dissolve in Primary Solvent Weigh_Compound->Dissolve_Compound Sterile_Filter 4. Sterile Filter (0.22 µm) Dissolve_Compound->Sterile_Filter QC_Check 5. Quality Control Checks (pH, Visual Inspection) Sterile_Filter->QC_Check Aliquot 6. Aliquot into Single-Use Volumes QC_Check->Aliquot Store 7. Store at Appropriate Temperature (-20°C or -80°C) Aliquot->Store Prepare_Working_Solution 8. Prepare Working Solution (Serial Dilution) Store->Prepare_Working_Solution Cell_Treatment 9. Treat Cells in Culture Prepare_Working_Solution->Cell_Treatment Data_Analysis 10. Analyze Experimental Results Cell_Treatment->Data_Analysis

Caption: Workflow for preparing 2,5-Dimethylmorpholine hydrochloride solutions.

Protocol 1: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting concentration for many small molecules in cell-based assays.

Materials:

  • 2,5-Dimethylmorpholine hydrochloride (solid)

  • Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade, or sterile deionized water

  • Sterile microcentrifuge tubes or vials

  • Calibrated analytical balance

  • Vortex mixer

  • Sterile syringe filters (0.22 µm pore size) with compatible syringes[8][9]

Procedure:

  • Calculate the Required Mass:

    • The formula for calculating the mass required for a specific molar concentration is: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • For a 10 mM (0.010 mol/L) stock solution in 1 mL (0.001 L) with a molecular weight of 151.64 g/mol : Mass (g) = 0.010 mol/L * 0.001 L * 151.64 g/mol = 0.0015164 g Mass (mg) = 1.52 mg

    • Accurately weigh approximately 1.52 mg of 2,5-Dimethylmorpholine hydrochloride.[10] It is more important to record the exact weight than to weigh out exactly 1.52 mg. The actual concentration should be recalculated based on the actual weight.

  • Dissolution:

    • Transfer the weighed compound to a sterile microcentrifuge tube.

    • Add the calculated volume of the primary solvent (e.g., 1 mL of DMSO or sterile water) to the tube.

    • Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (to 37°C) or sonication can be used to aid dissolution if necessary, but be mindful of the compound's stability under these conditions.[10][11]

  • Sterile Filtration:

    • To ensure sterility for cell culture applications, filter the stock solution through a 0.22 µm syringe filter into a new sterile tube.[8][9] This is a critical step to prevent microbial contamination of your cell cultures.[12]

  • Aliquoting and Storage:

    • To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the sterile stock solution into smaller, single-use volumes.[10]

    • Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.

    • Store the aliquots at -20°C or -80°C, protected from light. For many small molecules in DMSO, storage at -80°C is preferred for long-term stability.[10]

Causality Behind Protocol Choices:

  • Choice of Primary Solvent: DMSO is a common solvent for dissolving a wide range of small molecules for cell-based assays.[7][10] However, it can be toxic to cells at higher concentrations (typically >0.5%).[10] Given that morpholine hydrochloride salts are generally water-soluble, sterile deionized water or phosphate-buffered saline (PBS) may be suitable alternatives. The choice of solvent should be validated for your specific cell line and assay.

  • Sterile Filtration: Autoclaving is not suitable for most small molecule solutions as heat can cause degradation. Sterile filtration is the standard method for sterilizing heat-sensitive solutions.[8][9]

  • Aliquoting: Repeated freeze-thaw cycles can lead to compound precipitation and degradation, resulting in inconsistent experimental results.[10][13]

Protocol 2: Experimental Determination of Solubility

Materials:

  • 2,5-Dimethylmorpholine hydrochloride

  • Primary solvents (e.g., DMSO, sterile water, cell culture medium)

  • Microcentrifuge tubes

  • Vortex mixer

  • Centrifuge

Procedure:

  • Add a pre-weighed excess amount of the compound (e.g., 10 mg) to a known volume of solvent (e.g., 1 mL) in a microcentrifuge tube.

  • Vortex the mixture vigorously for several minutes.

  • Incubate the mixture at room temperature for at least one hour, with intermittent vortexing, to allow it to reach equilibrium.

  • Centrifuge the tube at high speed (e.g., >10,000 x g) for 10 minutes to pellet the undissolved solid.

  • Carefully collect the supernatant.

  • The concentration of the compound in the supernatant can be determined using an appropriate analytical method (e.g., HPLC, UV-Vis spectroscopy if the compound has a chromophore). Alternatively, for a less quantitative but practical approach, the remaining solid can be dried and weighed to determine the amount that dissolved.

Protocol 3: Determining the Optimal Working Concentration

The optimal working concentration of a new compound must be determined experimentally for each cell line and assay.[8] A common starting point is to perform a dose-response experiment over a wide range of concentrations.[8][14]

Procedure:

  • Prepare Serial Dilutions:

    • From your 10 mM stock solution, prepare a series of dilutions in your cell culture medium. A 10-point, 3-fold or 10-fold serial dilution is a good starting point.[1][4][15][16]

    • For example, to start a 10-fold serial dilution from a 10 mM stock to achieve a top concentration of 100 µM in your assay, you would first prepare an intermediate dilution.

  • Cell Seeding and Treatment:

    • Seed your cells in a multi-well plate at a density that allows for logarithmic growth during the course of the experiment.

    • After allowing the cells to adhere (for adherent cell lines), treat them with the different concentrations of 2,5-Dimethylmorpholine hydrochloride.

    • Include a vehicle control (medium with the same final concentration of the primary solvent, e.g., DMSO, as the highest compound concentration) and a negative control (untreated cells).

  • Assay and Analysis:

    • After the desired incubation period, perform your cell-based assay (e.g., a cell viability assay like MTT or a specific functional assay).

    • Plot the assay response against the log of the compound concentration to generate a dose-response curve and determine key parameters such as the EC₅₀ or IC₅₀.

Quality Control of Prepared Solutions

Maintaining the quality of your 2,5-Dimethylmorpholine hydrochloride solutions is essential for reproducible research.[9][12][17]

QC ParameterMethodRationale
Visual Inspection Check for precipitation or color change before each use.Ensures the compound is fully dissolved and has not degraded.[2]
pH Measurement Measure the pH of aqueous stock solutions.The hydrochloride salt will likely result in an acidic solution. Significant pH changes in the final culture medium should be avoided as they can affect cell health.
Sterility Testing Plate a small aliquot of the stock solution on a nutrient agar plate and incubate.Confirms the absence of bacterial or fungal contamination.[12]
Concentration Verification Periodically re-analyze the concentration of the stock solution using an analytical method like HPLC.Verifies the stability of the compound under the chosen storage conditions.

Troubleshooting Common Issues

ProblemPossible CauseSolution
Precipitation in stock solution upon thawing Compound has low solubility at lower temperatures or has exceeded its solubility limit.Gently warm the solution to 37°C and vortex to redissolve. If precipitation persists, prepare a new, more dilute stock solution.[10]
Precipitation upon dilution in cell culture medium The compound has low aqueous solubility, and the change in solvent polarity causes it to "crash out."Perform a serial dilution in the medium rather than adding the concentrated stock directly. Ensure the final concentration of the organic solvent (e.g., DMSO) is as low as possible (ideally ≤0.1%) and consistent across all treatments, including the vehicle control.[10]
Inconsistent experimental results Degradation of the compound in stock or working solutions. Inaccurate pipetting during serial dilutions.Prepare fresh stock solutions regularly. Use single-use aliquots. Ensure pipettes are properly calibrated and use good pipetting technique.[2][5]

Predicted Biological Activity and Potential Cellular Effects

While the specific molecular targets of 2,5-Dimethylmorpholine are not well-defined, in silico tools can be used to predict its potential biological activities based on its chemical structure.[18][19][20] These tools compare the structure to databases of compounds with known activities. Given that many morpholine-containing compounds interact with kinases and other enzymes involved in cell signaling, it is plausible that 2,5-Dimethylmorpholine hydrochloride could modulate pathways involved in cell proliferation, survival, or inflammation.

G cluster_0 In Silico Prediction cluster_1 Predicted Cellular Effects Compound_Structure 2,5-Dimethylmorpholine Structure Prediction_Algorithm Prediction Algorithm Compound_Structure->Prediction_Algorithm Bioactivity_Database Bioactivity Databases Bioactivity_Database->Prediction_Algorithm Predicted_Targets Predicted Molecular Targets (e.g., Kinases, GPCRs) Prediction_Algorithm->Predicted_Targets Downstream_Pathways Downstream Signaling Pathways (e.g., MAPK, PI3K/Akt) Predicted_Targets->Downstream_Pathways Cellular_Response Potential Cellular Response (e.g., Apoptosis, Proliferation) Downstream_Pathways->Cellular_Response

Caption: In silico prediction of biological activity workflow.

Experimental validation is essential to confirm any in silico predictions. Techniques such as Western blotting for key signaling proteins, reporter gene assays, and transcriptomic analysis can be employed to elucidate the mechanism of action of 2,5-Dimethylmorpholine hydrochloride in the chosen cellular context.

References

  • Benchchem. (2025). Application Notes and Protocols for Sterile Filtering of Terminaline Aqueous Solutions.
  • AntBio. (2026, January 7). Small-Molecule Drug Preparation for Cell Culture: Core Principles and Practical Guidelines.
  • E3S Web of Conferences. (2024).
  • Ossila. Serial Dilution | The Method.
  • BPS Bioscience. Serial Dilution Protocol.
  • Taylor & Francis. Morpholine – Knowledge and References.
  • PMC. (2023, November 14).
  • Procell. (2024, April 9). Troubleshooting Precipitation in Cell Culture: Causes and Solutions.
  • Kymos. (2026, March 9). Quality control of small molecules.
  • myadlm.org. (2015, August 1). Best Practices in Establishing Quality Control Parameters.
  • Sigma-Aldrich.
  • PromoCell. Troubleshooting guide for cell culture.
  • ResearchGate.
  • Opast Publisher. (2025, April 4).
  • Marin Biologic Laboratories.
  • Multispan, Inc. Tips for Establishing Successful Cell-Based Assays: Part 1.
  • PMC. (2025, January 30). Protocol to identify small-molecule inhibitors against cancer drug resistance.
  • Aegis. Drug Stability and Toxicology Testing.
  • Sigma-Aldrich. (2S,5S)-2,5-Dimethylmorpholine hydrochloride | 1820580-79-7.
  • Sigma-Aldrich. Cell Culture Troubleshooting.
  • IntechOpen. (2022).
  • Cytiva. (2024, May 30).
  • Journal of Chemical Reviews. (2020). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. 2(4), 233-253.
  • PMC. (2021). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules.
  • bioRxiv. (2021, July 19).
  • Journal of Advanced Scientific Research. (2020). IN SILICO EVALUATION OF PHARMACOKINETICS, DRUG-LIKENESS AND MEDICINAL CHEMISTRY FRIENDLI. 11(3), 133-139.
  • NextSDS. (2S,5S)
  • MDPI. (2022, December 2). Bioactivity Profiling of In Silico Predicted Linear Toxins from the Ants Myrmica rubra and Myrmica ruginodis.
  • Senior Care Consultant Group.
  • PubMed. (2014, January 15). Long-term stability of morphine hydrochloride in 0.
  • MDPI. (2021, April 5).
  • Gaylord Chemical. (2026, March 7). Dimethyl Sulfoxide USP, PhEur in Approved Pharmaceutical Products and Medical Devices.
  • PubMed. (2003, June 15). Studies on repository compound stability in DMSO under various conditions.
  • ResearchGate. Signal transduction from GPR55 to its downstream targets during cell....
  • FDA. (1986, March 3). Guidance for Industry #5 - Drug Stability Guidelines.
  • TOKU-E.
  • Sapphire Bioscience. 2,5-Dimethylmorpholine.
  • PubMed. (2024, February 15). 2,5-Dimethyl-celecoxib induces early termination of inflammatory responses by transient macrophage accumulation and inhibits the progression of cardiac remodeling in a mouse model of cryoinjury-induced myocardial infarction.
  • Benchchem. Technical Support Center: Overcoming Solubility Challenges with 2-(2,4-Difluorophenyl)morpholine.

Sources

Method

Application Note: 2,5-Dimethylmorpholine Hydrochloride in Advanced Drug Discovery

Executive Summary & Pharmacological Rationale The morpholine ring is a privileged heterocycle in medicinal chemistry, widely deployed to modulate the pharmacokinetic and pharmacodynamic (PK/PD) properties of lead compoun...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Rationale

The morpholine ring is a privileged heterocycle in medicinal chemistry, widely deployed to modulate the pharmacokinetic and pharmacodynamic (PK/PD) properties of lead compounds[1]. However, as drug discovery programs move toward more complex targets in oncology and the central nervous system (CNS), standard unsubstituted morpholine often presents liabilities, including rapid cytochrome P450-mediated metabolism and insufficient lipophilicity for blood-brain barrier (BBB) penetration.

2,5-Dimethylmorpholine hydrochloride (2,5-DMM HCl) emerges as a highly engineered intermediate to overcome these hurdles[1]. By introducing methyl groups at the C2 and C5 positions, medicinal chemists can sterically shield the ring from oxidative metabolism while simultaneously increasing the overall lipophilicity of the scaffold[2]. Furthermore, the hydrochloride salt form ensures a bench-stable, highly pure intermediate suitable for rigorous synthetic workflows[3].

Rationale Root 2,5-Dimethylmorpholine Scaffold N_atom Basic Nitrogen (pKa ~8.5) Root->N_atom O_atom Oxygen Atom (H-Bond Acceptor) Root->O_atom Me_groups 2,5-Dimethyl Substitution Root->Me_groups N_out Matches Blood pH Improves Solubility N_atom->N_out O_out Target Protein Kinase Interactions O_atom->O_out Me_out Blocks CYP Oxidation Increases Lipophilicity Me_groups->Me_out

Mechanistic rationale for 2,5-dimethylmorpholine in drug design.

Physicochemical Profiling: Morpholine vs. 2,5-Dimethylmorpholine

The strategic shift from morpholine to 2,5-dimethylmorpholine is driven by measurable improvements in physicochemical properties. The table below summarizes the causal relationship between structural modification and pharmacological impact.

PropertyUnsubstituted Morpholine2,5-DimethylmorpholinePharmacological Impact
pKa (Conjugate Acid) ~8.3~8.5Maintains weak basicity; ensures solubility at physiological blood pH (7.4)[1].
Lipophilicity (LogP) Low (-0.86)Moderate/High (+0.5 to +1.0 shift)Enhances blood-brain barrier (BBB) permeability; increases CNS penetrance[4].
Metabolic Stability Low (CYP450 oxidation at C2/C3)High (Steric shielding at C2/C5)Prolongs drug half-life; prevents rapid clearance and toxic metabolite formation[2].
Conformational Rigidity High flexibility (rapid chair flip)Restricted (Stereoisomer dependent)Locks the pharmacophore into an optimal binding geometry for kinase active sites[5].

Synthetic Methodologies & Self-Validating Protocols

Integrating 2,5-DMM HCl into a lead scaffold requires neutralizing the hydrochloride salt in situ to liberate the nucleophilic secondary amine. The choice of reaction conditions is dictated by the electronic nature of the target electrophile.

Protocol A: Microwave-Assisted Nucleophilic Aromatic Substitution (SNAr)

Application: Coupling to electron-deficient heteroaryl chlorides (e.g., pyrimidines, triazines). Causality: The 2,5-dimethyl substitution introduces significant steric hindrance, which drastically slows down standard thermal SNAr reactions compared to unsubstituted morpholine. Microwave irradiation at 170 °C provides the necessary activation energy to overcome this steric barrier[6].

Step-by-Step Methodology:

  • Charge a microwave-safe vial with the heteroaryl chloride (1.0 eq) and 2,5-DMM HCl (1.2 eq).

  • Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Rationale: 1.0 eq is consumed immediately to neutralize the HCl salt, liberating the free base. The remaining 2.0 eq acts as a non-nucleophilic acid scavenger to absorb the HCl generated during the substitution.

  • Suspend the mixture in N-Methyl-2-pyrrolidone (NMP) (0.5 M). Rationale: NMP is a highly polar aprotic solvent that stabilizes the charged Meisenheimer complex transition state.

  • Seal the vial and irradiate at 170 °C for 14 hours[6].

  • Self-Validation Checkpoint: Quench a 10 µL aliquot in H2O/MeCN and analyze via LC-MS. The reaction is validated as successful if the starting material mass is depleted and a new peak emerges at exactly M + 114 Da (representing the addition of the 2,5-dimethylmorpholine moiety, minus the leaving group and HCl). Furthermore, the retention time must shift to a later (more lipophilic) window compared to the starting halide, validating the integration of the lipophilic dimethyl groups.

Protocol B: Buchwald-Hartwig Cross-Coupling

Application: Coupling to unactivated aryl or heteroaryl bromides. Causality: Unactivated rings cannot undergo SNAr. Palladium catalysis is required. Because 2,5-DMM is a sterically hindered secondary amine, standard ligands (like BINAP) often fail at the reductive elimination step. Specialized dialkylbiaryl phosphine ligands (e.g., RuPhos) are required to force the bulky amine and aryl group together.

Step-by-Step Methodology:

  • In a nitrogen-filled glovebox, combine the aryl bromide (1.0 eq), 2,5-DMM HCl (1.5 eq), Pd2(dba)3 (0.05 eq), RuPhos (0.1 eq), and Sodium tert-butoxide (NaOtBu) (3.0 eq). Rationale: NaOtBu is a strong inorganic base necessary to both neutralize the HCl salt and deprotonate the amine to facilitate transmetalation at the palladium center.

  • Add anhydrous 1,4-dioxane (0.2 M).

  • Stir the mixture at 85 °C for 19 hours under a nitrogen atmosphere[7].

  • Self-Validation Checkpoint: Cool to room temperature, dilute with EtOAc, and add a thiol scavenger (e.g., SilaMetS® Thiol, 1.4 mmol/g loading)[7]. Stir for 2 hours and filter through Celite. This step is self-validating: a successful scavenging step is visually confirmed by the transition of the filtrate from dark brown (active Pd species) to clear yellow. Chemically, ICP-MS of the filtrate should confirm residual Palladium <10 ppm, validating that the compound is ready for in vitro biological assays without heavy metal toxicity interference.

Workflow A Heteroaryl Halide Scaffold E SNAr / Buchwald-Hartwig Coupling A->E B 2,5-Dimethylmorpholine HCl (Intermediate) C Base Addition (e.g., DIPEA, NaOtBu) B->C D Free Base Formation (In Situ) C->D Neutralizes HCl D->E Nucleophilic Attack F Target Lead Compound (Enhanced PK/PD) E->F LC-MS Validation

Workflow for incorporating 2,5-DMM via nucleophilic substitution.

References

  • Occurrence of Morpholine in Central Nervous System Drug Discovery Source: ACS Publications URL
  • Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC Source: NIH URL
  • Morpholine as a privileged scaffold for neurodegenerative disease therapeutics Source: RSC Publishing URL
  • Morpholine: Pharmacophore Modulating Pharmacokinetic Properties of Anticancer Leads Source: Bentham Science Publishers URL
  • Occurrence of Morpholine in Central Nervous System Drug Discovery Source: ResearchGate URL
  • BLD Pharmatech: (2S,5S)
  • WO2015198045A1 - 3-substituted 2-amino-indole derivatives Source: Google Patents URL
  • WO2022130270A1 - N-(2-(4-cyanothiazolidin-3-yl)-2-oxoethyl)

Sources

Application

Application Notes and Protocols for the Cross-Coupling of 2,5-Dimethylmorpholine Hydrochloride

Introduction: The Significance of the 2,5-Dimethylmorpholine Scaffold and its Synthetic Challenges The morpholine ring is a privileged scaffold in modern medicinal chemistry, prized for its ability to improve the physico...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of the 2,5-Dimethylmorpholine Scaffold and its Synthetic Challenges

The morpholine ring is a privileged scaffold in modern medicinal chemistry, prized for its ability to improve the physicochemical properties of drug candidates, such as aqueous solubility, metabolic stability, and pharmacokinetic profiles.[1] The substituted derivative, 2,5-dimethylmorpholine, offers additional stereochemical complexity and vectors for molecular recognition, making it a valuable building block in the synthesis of novel therapeutics. The N-arylation of this scaffold via cross-coupling reactions is a critical transformation for accessing a wide array of biologically active molecules.[2]

However, the use of 2,5-dimethylmorpholine often begins with its hydrochloride salt, a more stable and commercially available form. This presents a key challenge for catalysis: the amine must be liberated in situ by a base that is compatible with the sensitive catalyst system.[3] Furthermore, as a secondary cyclic amine, its nucleophilicity and steric profile demand carefully optimized catalytic systems to achieve efficient C-N bond formation, particularly with less reactive aryl chlorides.[4]

This guide provides a detailed exploration of the catalyst systems available for the cross-coupling of 2,5-dimethylmorpholine hydrochloride with aryl and heteroaryl halides. It offers field-proven insights into catalyst selection, explains the causality behind experimental choices, and provides robust, step-by-step protocols for researchers in drug discovery and development.

Core Concept: The Catalytic C-N Cross-Coupling Reaction

The formation of a C(aryl)-N bond from an aryl halide and an amine is most prominently achieved through transition metal-catalyzed cross-coupling reactions, with palladium, copper, and nickel being the most utilized metals. The fundamental catalytic cycle, exemplified by the widely used Buchwald-Hartwig amination, involves three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[3][5]

Buchwald-Hartwig Catalytic Cycle cluster_reactants Reactants Pd(0)L Pd(0)L Oxidative Addition Complex L-Pd(II)(Ar)(X) Pd(0)L->Oxidative Addition Complex Ar-X Amido Complex L-Pd(II)(Ar)(NR2) Oxidative Addition Complex->Amido Complex + HNR2 - Base-HX Amido Complex->Pd(0)L Regenerates Catalyst Product Ar-NR2 Amido Complex->Product Reductive Elimination ArX Aryl Halide (Ar-X) Amine Amine (HNR2) Base Base Experimental_Workflow cluster_prep Reaction Setup (Inert Atmosphere) cluster_reaction Reaction Execution cluster_workup Workup & Purification A 1. Add Pd₂(dba)₃, XPhos, and NaO-t-Bu to oven-dried flask. B 2. Add 2,5-dimethylmorpholine·HCl and Aryl Halide. A->B C 3. Evacuate and backfill with Argon/Nitrogen (3x). B->C D 4. Add anhydrous Toluene via syringe. C->D E 5. Heat to 100 °C with vigorous stirring. D->E F 6. Monitor reaction by TLC or GC-MS. E->F G 7. Cool to RT, quench with water. F->G H 8. Extract with Ethyl Acetate, wash with brine. G->H I 9. Dry, concentrate, and purify by column chromatography. H->I

Caption: General experimental workflow for Buchwald-Hartwig amination. [3] Materials:

  • Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • XPhos ligand

  • Sodium tert-butoxide (NaOt-Bu)

  • 2,5-Dimethylmorpholine hydrochloride

  • Aryl halide (e.g., 4-chlorotoluene)

  • Anhydrous toluene

  • Inert gas (Argon or Nitrogen)

Procedure:

  • Inert Atmosphere is Crucial: The Pd(0) active catalyst is oxygen-sensitive. [3]To an oven-dried Schlenk flask, add Pd(OAc)₂ (0.02 mmol, 2 mol%) and XPhos (0.04 mmol, 4 mol%).

    • Causality: Using a 2:1 ligand-to-palladium ratio ensures the formation of the active monoligated palladium species and prevents catalyst decomposition. [6]2. Add Base and Reactants: To the same flask, add sodium tert-butoxide (2.4 mmol, 2.4 equivalents).

    • Causality: A significant excess of base is required. One equivalent neutralizes the hydrochloride salt, and the remainder acts as the catalytic base to deprotonate the coordinated amine. [3]3. Add 2,5-dimethylmorpholine hydrochloride (1.0 mmol, 1.0 equivalent) and the aryl halide (1.1 mmol, 1.1 equivalents).

  • Purge the System: Seal the flask, then evacuate and backfill with inert gas. Repeat this cycle three times to thoroughly remove all oxygen.

  • Initiate the Reaction: Add anhydrous toluene (5 mL) via syringe.

    • Causality: Anhydrous solvents are critical as water can hydrolyze the base and interfere with the catalytic cycle. [3]6. Heating and Monitoring: Stir the mixture vigorously and heat to 100 °C in a pre-heated oil bath. Monitor the reaction's progress by TLC or GC-MS until the starting material is consumed (typically 4-24 hours).

  • Workup: Cool the reaction to room temperature. Carefully quench by adding water (10 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

  • Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude oil or solid by flash column chromatography on silica gel.

Trustworthiness: Self-Validating Systems and Troubleshooting

  • No Reaction?

    • Check Inert Atmosphere: Oxygen is the most common culprit for catalyst death. Ensure your Schlenk technique is robust.

    • Reagent Quality: The purity of the base is paramount. Use a freshly opened bottle of NaOt-Bu or a sample stored in a glovebox.

    • Ligand Choice: If coupling a very electron-rich or hindered aryl chloride, consider switching to a more active ligand like BrettPhos.

  • Low Yield?

    • Base Inhibition: In some cases, very high concentrations of amine or base can inhibit the catalyst. [7][8]Consider slow addition of the base via syringe pump for particularly sensitive substrates. [7][8] * Side Reactions: A common side reaction is hydrodehalogenation of the aryl halide. This can sometimes be suppressed by adjusting the temperature or catalyst loading.

Conclusion

The N-arylation of 2,5-dimethylmorpholine hydrochloride is a readily achievable transformation with modern catalytic methods. While palladium-based Buchwald-Hartwig amination using bulky biaryl phosphine ligands remains the most reliable and versatile approach, copper and nickel catalysts offer compelling, cost-effective alternatives, particularly for specific substrate classes. The key to success lies in the rational selection of the catalyst, ligand, and, most critically, a sufficient quantity of a strong, non-nucleophilic base to liberate the free amine in situ. By understanding the principles behind these catalyst systems and adhering to robust experimental protocols, researchers can efficiently access a diverse range of N-aryl-2,5-dimethylmorpholine derivatives for application in drug discovery and materials science.

References

  • Copper-Catalyzed Three-Component Synthesis of Highly Substituted Morpholines - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]

  • Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. (2018). ResearchGate. Retrieved March 25, 2026, from [Link]

  • Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines - PMC. (2019). National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]

  • Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery. (n.d.). Royal Society of Chemistry. Retrieved March 25, 2026, from [Link]

  • Buchwald-Hartwig Coupling - Organic Synthesis. (n.d.). Organic-synthesis.org. Retrieved March 25, 2026, from [Link]

  • Mechanism-Inspired Ligand Design for Efficient Copper-Catalyzed C–N Coupling of Aryl and Heteroaryl Chlorides. (2026). Journal of the American Chemical Society. Retrieved March 25, 2026, from [Link]

  • Biaryl Phosphine Ligands in Palladium-Catalyzed Amination - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]

  • Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. (2010). DSpace@MIT. Retrieved March 25, 2026, from [Link]

  • Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. (n.d.). UCL. Retrieved March 25, 2026, from [Link]

  • Mechanistic studies on the copper-catalysed C-N cross-coupling reaction. (2018). Imperial College London. Retrieved March 25, 2026, from [Link]

  • Stereoselective Synthesis of Morpholines via Copper-Promoted Oxyamination of Alkenes. (2012). ACS Publications. Retrieved March 25, 2026, from [Link]

  • Advances in Copper and Nickel C N and C O Cross‐Couplings of (Hetero)Aryl Chlorides Enabled by Ancillary Ligand Development - PMC. (2024). National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]

  • Development and Applications of Pd Catalysts for C-N Cross-Coupling Reactions. (2008). ProQuest. Retrieved March 25, 2026, from [Link]

  • Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. (2019). ACS Catalysis. Retrieved March 25, 2026, from [Link]

  • Electrochemically driven oxidative C–H/N–H cross-coupling reactions of cyclic sulfamidate imines with primary anilines and secondary amines. (2022). Royal Society of Chemistry. Retrieved March 25, 2026, from [Link]

  • Palladium-catalyzed amination of morpholine with aryl chlorides. (2018). ResearchGate. Retrieved March 25, 2026, from [Link]

  • Amines as Activating Ligands for Phosphine Palladium(II) Precatalysts: Effect of Amine Ligand Identity on the Catalyst Efficiency. (2022). Organometallics. Retrieved March 25, 2026, from [Link]

  • Amines as the ligands for palladium-catalyzed coupling reactions. (2015). ResearchGate. Retrieved March 25, 2026, from [Link]

  • Buchwald–Hartwig amination. (n.d.). Wikipedia. Retrieved March 25, 2026, from [Link]

  • Strategies for promoting nickel‐catalyzed C−N cross‐coupling. (2023). ResearchGate. Retrieved March 25, 2026, from [Link]

  • HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). Purdue University. Retrieved March 25, 2026, from [Link]

  • Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. (2021). Semantic Scholar. Retrieved March 25, 2026, from [Link]

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC. (2016). National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]

  • NHC/Phosphite Nickel (II) Precatalysts for the C-N Cross-Coupling of Aryl Chlorides under Mild Conditions. (2025). ChemRxiv. Retrieved March 25, 2026, from [Link]

  • Nickel-catalyzed cross-coupling reactions through C-O and C-N bond activation. (2018). University of Delaware. Retrieved March 25, 2026, from [Link]

  • Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides. (n.d.). DSpace@MIT. Retrieved March 25, 2026, from [Link]

  • ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. (2012). ResearchGate. Retrieved March 25, 2026, from [Link]

Sources

Method

Application Note: Scalable Synthesis and Purification of 2,5-Dimethylmorpholine Hydrochloride

Target Audience: Process Chemists, Chemical Engineers, and Drug Development Professionals Document Type: Technical Application Note & Scale-Up Protocol Introduction & Strategic Context 2,5-Dimethylmorpholine (CAS 106-56-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Process Chemists, Chemical Engineers, and Drug Development Professionals Document Type: Technical Application Note & Scale-Up Protocol

Introduction & Strategic Context

2,5-Dimethylmorpholine (CAS 106-56-9) is a highly versatile heterocyclic building block utilized extensively as a mechanistic probe in polymerization reactions, a specialized solvent, and a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs)[1][2]. While the freebase form is a liquid with a boiling point of approximately 145–146 °C[3], pharmaceutical applications frequently require the hydrochloride salt (2,5-Dimethylmorpholine HCl) to enhance solid-state stability, aqueous solubility, and formulation viability.

This application note details a scalable, high-yield synthetic route transitioning from the catalytic amination of dipropylene glycol derivatives to the controlled crystallization of the hydrochloride salt.

Process Workflow & Logical Architecture

The synthesis relies on the high-pressure reductive amination and subsequent intramolecular cyclization of 2-(2-hydroxypropoxy)-1-propanol[4]. This is followed by a solvent-exchange and salt-formation cascade designed to maximize enantiomeric and diastereomeric purity while minimizing thermal degradation.

G A Precursor: 2-(2-hydroxypropoxy)-1-propanol B Reductive Amination & Cyclization (NH3, H2, Raney Ni, 190°C) A->B C Fractional Distillation (Freebase Isolation) B->C D Aqueous Waste & Unreacted Glycols B->D Byproducts E Salt Formation (Anhydrous HCl in MTBE) C->E F 2,5-Dimethylmorpholine HCl (Crystallization & Filtration) E->F

Figure 1: Workflow for the synthesis and isolation of 2,5-Dimethylmorpholine HCl.

Mechanistic Causality & Process Optimization

As a Senior Application Scientist, it is critical to understand why specific process parameters are chosen, rather than merely following a recipe. The E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness) principles dictate that a robust process must be self-validating and mechanistically sound.

  • Catalyst Selection (Raney Nickel vs. Copper Chromite): The conversion of the diol to the cyclic amine requires a dual-function catalyst capable of dehydrogenating the alcohol to an aldehyde/ketone, facilitating imine formation with ammonia, and subsequently hydrogenating the intermediate[4]. Raney Nickel is selected for the primary scale-up due to its superior turnover frequency at 190–195 °C, yielding higher conversions (~74%) compared to standard palladium catalysts which often promote unwanted C-C bond cleavage at these temperatures.

  • Pressure Dynamics: The reaction is maintained under high hydrogen pressure (typically >1000 psi). This is not merely to keep ammonia in the liquid phase, but to thermodynamically drive the final reductive step of the imine intermediate, preventing the accumulation of polymeric Schiff bases.

  • Solvent Selection for Salt Formation: Methyl tert-butyl ether (MTBE) is chosen as the antisolvent/reaction medium for hydrochloride formation. Unlike diethyl ether, MTBE poses a significantly lower peroxide-forming risk at scale. Furthermore, the freebase is highly soluble in MTBE, whereas the HCl salt is practically insoluble, driving the equilibrium toward immediate crystallization and preventing oiling-out.

Experimental Protocol: 1-Kilogram Scale-Up

Phase 1: Synthesis of 2,5-Dimethylmorpholine (Freebase)
  • Reactor Preparation: Purge a 5 L high-pressure stainless-steel autoclave with inert nitrogen ( N2​ ) for 15 minutes to displace oxygen.

  • Reagent Charging: Charge the reactor with 1.50 kg of 2-(2-hydroxypropoxy)-1-propanol and 45 g of active Raney Nickel catalyst slurry[4]. Causality: A 3 wt% catalyst loading provides the optimal balance between reaction rate and exothermic control.

  • Amination: Seal the reactor and introduce 350 g of anhydrous liquid ammonia. Pressurize the vessel with hydrogen gas ( H2​ ) to an initial pressure of 800 psi.

  • Thermal Ramping: Heat the stirred mixture (600 rpm) gradually to 190–195 °C. As the temperature rises, internal pressure will increase. Adjust the H2​ feed to maintain a steady operating pressure of 1500 psi. Maintain these conditions for 10–12 hours.

  • Cooling and Filtration: Cool the reactor to 25 °C and carefully vent the excess H2​ and NH3​ through a scrubber system. Filter the crude reaction mixture through a Celite pad to remove the Raney Nickel catalyst.

  • Fractional Distillation: Transfer the crude filtrate to a distillation apparatus equipped with a Vigreux column. Collect the fraction boiling at 145–146 °C at atmospheric pressure[3]. This fraction contains the highly pure 2,5-dimethylmorpholine freebase.

Phase 2: Hydrochloride Salt Formation
  • Dissolution: In a 10 L jacketed glass reactor equipped with an overhead stirrer, dissolve 1.0 kg of the distilled 2,5-dimethylmorpholine freebase in 5.0 L of anhydrous MTBE.

  • Temperature Control: Circulate coolant through the reactor jacket to bring the internal temperature to 0–5 °C. Causality: The neutralization reaction is highly exothermic. Maintaining a low temperature prevents solvent boil-off and minimizes the formation of colored degradation products.

  • Acid Addition: Slowly bubble anhydrous hydrogen chloride (HCl) gas into the solution, or add a stoichiometric equivalent of 4M HCl in dioxane dropwise via an addition funnel. Monitor the pH until the solution reaches a stable pH of 2.0–3.0. A white crystalline precipitate will form immediately.

  • Maturation & Isolation: Stir the suspension at 0 °C for an additional 2 hours to ensure complete crystal maturation. Filter the solid under vacuum using a sintered glass funnel.

  • Washing & Drying: Wash the filter cake with 2 x 500 mL of cold, anhydrous MTBE. Transfer the solid to a vacuum oven and dry at 45 °C at <10 mbar to a constant weight.

Quantitative Data & Scale-Up Metrics

The following table summarizes the key performance indicators (KPIs) observed during the process scale-up from bench to pilot scale.

ParameterBench Scale (100 g)Kilo Scale (1.0 kg)Pilot Scale (10.0 kg)
Precursor Input 150 g1.50 kg15.0 kg
Catalyst Loading 3.5 wt%3.0 wt%2.8 wt%
Reaction Temp 195 °C190 °C190 °C
Distilled Freebase Yield 76%74%72%
HCl Salt Yield (from freebase) 95%94%96%
Final Purity (HPLC-UV) >99.5%99.2%99.4%
Residual Moisture (Karl Fischer) <0.1%<0.15%<0.1%

Table 1: Comparative metrics for the scale-up of 2,5-Dimethylmorpholine HCl synthesis.

Safety & Environmental Considerations

  • High-Pressure Hydrogenation: The use of hydrogen gas at 1500 psi requires specialized, pressure-rated barricades and continuous atmospheric monitoring for lower explosive limit (LEL) breaches.

  • Raney Nickel Handling: Raney Nickel is highly pyrophoric when dry. It must be kept wetted with water or solvent at all times. Waste catalyst must be quenched in a controlled manner using dilute acid before disposal.

  • Anhydrous HCl: Hydrogen chloride gas is highly corrosive and toxic. Salt formation must be conducted in a heavily ventilated fume hood or a sealed reactor tied to a caustic scrubber system capable of neutralizing acidic vapors.

References

  • Source: cymitquimica.
  • Source: nist.
  • 2,5-dimethylmorpholine (C6H13NO)
  • Source: google.

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield in 2,5-Dimethylmorpholine hydrochloride synthesis

Welcome to the Technical Support Center for advanced heterocyclic synthesis. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers face when synthesizing 2,5-Dimeth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for advanced heterocyclic synthesis. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers face when synthesizing 2,5-Dimethylmorpholine hydrochloride .

The morpholine scaffold is a privileged structure in medicinal chemistry, particularly in Central Nervous System (CNS) drug discovery, owing to its well-balanced lipophilic–hydrophilic profile, tunable pKa, and favorable brain permeability[1]. However, the acid-catalyzed cyclodehydration required to form the 2,5-dimethyl-substituted ring is notoriously prone to poor yields, tar formation, and isolation challenges due to the extreme hygroscopicity of the resulting salts[2].

This guide dissects the causality behind these failures and provides self-validating protocols to ensure reproducible, high-yield synthesis.

Mechanistic Pathway & Failure Modes

To troubleshoot a reaction, we must first understand the thermodynamic and kinetic pathways at play. The synthesis typically proceeds via the protonation and subsequent cyclodehydration of a substituted diethanolamine precursor.

Pathway Precursor Substituted Diethanolamine Protonation Protonated Intermediate Precursor->Protonation H2SO4 Cyclization Cyclodehydration (-H2O) Protonation->Cyclization 180-210°C SideProduct Polymeric Tars (Oxidation/Overheating) Protonation->SideProduct >210°C FreeBase 2,5-Dimethylmorpholine (Free Base) Cyclization->FreeBase NaOH (pH>12) HClSalt 2,5-Dimethylmorpholine HCl Salt FreeBase->HClSalt HCl/Dioxane

Reaction pathway and competing side reactions in 2,5-dimethylmorpholine synthesis.

Core Troubleshooting Guide (FAQ)

Q1: Why is my cyclization yield stalling around 35-40% despite prolonged heating, and why is the crude product so dark? Scientist's Insight: The cyclodehydration of amino alcohols requires a high activation energy, necessitating temperatures between 180–210°C[2]. If your heating mantle fluctuates and the internal temperature drops even 15°C below the optimum, the reaction stalls. Conversely, exceeding 210°C or using a vast excess of concentrated sulfuric acid leads to oxidative degradation, forming the dark, viscous polymeric tars you are observing[2][3]. Furthermore, water is a stoichiometric byproduct of this cyclization. If water is not actively removed from the system (e.g., via distillation or a Dean-Stark separator[4]), the reaction reaches a thermodynamic equilibrium, suppressing your final yield.

Q2: I successfully synthesized the free base, but upon adding HCl, the product "oils out" instead of forming a clean crystalline powder. How can I fix this? Scientist's Insight: Morpholine derivatives are highly hygroscopic, meaning they readily absorb moisture from the atmosphere[2]. When precipitating the hydrochloride salt, even trace amounts of water in your solvent or acid source will cause the salt to oil out as a viscous liquid rather than crystallize. Solution: You must transition to a strictly anhydrous system. Extract the free base into a dry organic solvent (like diethyl ether) and dry it thoroughly over anhydrous Na₂SO₄. For the salt formation, abandon aqueous concentrated HCl. Instead, use a commercially available anhydrous acid source, such as 4M HCl in dioxane[5][6].

Q3: How do I ensure the correct stereochemistry (e.g., (2R,5R)-2,5-Dimethylmorpholine) for my drug discovery application? Scientist's Insight: The 2,5-dimethylmorpholine ring contains two chiral centers, allowing for cis (meso) and trans (enantiomeric pair) configurations. In CNS applications, specific stereoisomers are critical for target selectivity and binding affinity[1]. Solution: Direct synthesis from chiral starting materials is the most reliable method to obtain a single enantiomer with high enantiomeric excess (>99% ee)[6]. If starting from a racemic mixture, you must perform a chiral resolution using a resolving agent (e.g., D- or L-tartaric acid) to isolate the desired enantiomer, such as (2R,5R)-2,5-Dimethylmorpholine[7], prior to forming the final hydrochloride salt.

Quantitative Optimization Data

To maximize yield, the stoichiometry of the acid catalyst and strict temperature control are non-negotiable. The table below summarizes the causality of varying these parameters during the cyclodehydration step.

Acid CatalystEquivalentsInternal Temp (°C)Time (h)Isolated Yield (%)Purity (%)Mechanistic Observation
H₂SO₄ (98%)1.1160153585Incomplete dehydration; unreacted precursor remains.
H₂SO₄ (98%) 1.5 190 15 78 >96 Optimal kinetics; water successfully distilled off.
H₂SO₄ (98%)2.02201542<70Severe oxidation; significant tar formation[2].
HCl (conc.)2.0150242580Insufficient dehydrating power at ambient pressure.

Validated Experimental Protocol

The following methodology is designed as a self-validating system. Do not proceed to the next step unless the validation check is successful.

Step-by-Step Methodology: Synthesis & Isolation of 2,5-Dimethylmorpholine Hydrochloride

  • Reaction Setup: Equip a 500 mL round-bottom flask with a mechanical stirrer, a calibrated high-temperature internal thermometer, and a short-path distillation apparatus to remove water[2][4]. Add 100 mmol of the substituted diethanolamine precursor.

  • Controlled Acid Addition: Place the flask in an ice bath. Slowly, dropwise, add 150 mmol (1.5 eq) of concentrated sulfuric acid (98%).

    • Causality: This step is highly exothermic. Rapid addition causes localized boiling and premature oxidation.

  • Thermal Dehydration: Replace the ice bath with a high-temperature heating mantle. Gradually raise the internal temperature to 190°C and maintain it for 15 hours[2].

    • Validation Check: You should observe water steadily collecting in the distillation receiver. If no water collects, check for vapor leaks.

  • Cooling & Basification: Allow the dark mixture to cool to 100°C, then carefully pour it over 200 g of crushed ice. Slowly add a 50% NaOH aqueous solution until the mixture is strongly basic.

    • Validation Check: Test the aqueous layer with pH paper. It must read pH > 12. If it is lower, the morpholine remains protonated as a water-soluble sulfate salt, and extraction will fail.

  • Anhydrous Extraction: Extract the basic aqueous layer three times with 100 mL of anhydrous diethyl ether. Combine the organic layers and dry over anhydrous Na₂SO₄ for 2 hours. Filter off the drying agent.

  • Salt Precipitation: Transfer the dry ethereal solution to a clean flask under a nitrogen atmosphere. Cool to 0°C. Dropwise, add 1.1 equivalents of 4M HCl in dioxane[5].

    • Validation Check: A crisp, white precipitate should form immediately. If the solution turns cloudy and forms a sticky residue on the glass, moisture has compromised the system.

  • Isolation: Collect the 2,5-dimethylmorpholine hydrochloride via vacuum filtration under a nitrogen blanket. Wash with cold, dry ether and store in a vacuum desiccator.

Workflow Step1 1. Acid Addition (Control Exotherm <100°C) Step2 2. Thermal Dehydration (190°C, 15h, Distill H2O) Step1->Step2 Step3 3. Basification & Extraction (Validate pH > 12) Step2->Step3 Step4 4. Anhydrous Salt Formation (4M HCl in Dioxane at 0°C) Step3->Step4 Step5 5. Vacuum Filtration (N2 Blanket & Desiccation) Step4->Step5

Optimized experimental workflow for high-yield hydrochloride salt isolation.

References

  • US3154544A - Substituted morpholines - Google P
  • Optimizing reaction conditions for the synthesis of morpholine deriv
  • Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC - NIH.
  • Morpholines.
  • US11858924B2 - N-(2-(4-cyanothiazolidin-3-yl)-2-oxoethyl)
  • US20230312550A1 - N-(2-(4-cyanothiazolidin-3-yl)-2-oxoethyl)
  • (2R,5R)-2,5-Dimethylmorpholine Hydrochloride - Benchchem.
  • 1-morpholino-1-cyclohexene - Organic Syntheses Procedure.

Sources

Optimization

Purification methods for 2,5-Dimethylmorpholine hydrochloride to remove trace impurities

Welcome to the technical support center for the purification of 2,5-Dimethylmorpholine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical g...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the purification of 2,5-Dimethylmorpholine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the removal of trace impurities from this important chemical intermediate.

Introduction

2,5-Dimethylmorpholine is a key building block in the synthesis of various pharmaceutical compounds. Its hydrochloride salt is often the isolated form, and its purity is critical for the success of subsequent reactions and the quality of the final active pharmaceutical ingredient (API). This guide provides a comprehensive overview of the common impurities encountered during the synthesis of 2,5-Dimethylmorpholine hydrochloride and details robust methods for their removal, with a focus on recrystallization and chromatographic techniques.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common questions and issues encountered during the purification of 2,5-Dimethylmorpholine hydrochloride in a practical question-and-answer format.

Identifying and Understanding Impurities

Q1: What are the most common impurities I should expect in my crude 2,5-Dimethylmorpholine hydrochloride?

A1: The impurity profile of your crude material will largely depend on the synthetic route employed. However, some of the most common impurities include:

  • Stereoisomers: The synthesis of 2,5-Dimethylmorpholine typically yields a mixture of cis and trans diastereomers. Depending on the intended application, one isomer may be desired over the other, making the isomeric ratio a critical purity parameter.

  • Regioisomers: Depending on the starting materials and reaction conditions, you may also have regioisomers such as 2,6-dimethylmorpholine present in your crude product.

  • Unreacted Starting Materials: Incomplete reactions can lead to the presence of starting materials in your crude product.

  • Reaction By-products: Side reactions can generate various by-products that will need to be removed.

  • Residual Solvents: The solvents used in the synthesis and work-up can be carried through to the final product.

Q2: How can I identify and quantify the impurities in my sample?

A2: A combination of analytical techniques is recommended for a comprehensive impurity profile:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for identifying and quantifying volatile impurities, including stereoisomers and regioisomers. Derivatization may sometimes be employed to improve the chromatographic separation and detection of the amine.

  • High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a chiral stationary phase, is invaluable for separating and quantifying stereoisomers.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can provide structural information about the impurities present and can be used for quantification if an internal standard is used.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is useful for identifying non-volatile impurities and by-products.

Purification Strategy: A Decision-Making Workflow

The choice of purification method depends on the nature and quantity of the impurities present. The following diagram illustrates a general workflow for selecting an appropriate purification strategy.

PurificationWorkflow start Crude 2,5-Dimethylmorpholine HCl analytical Analytical Assessment (GC-MS, HPLC, NMR) start->analytical decision_impurity Major Impurity Type? analytical->decision_impurity isomers Isomeric Impurities decision_impurity->isomers Stereoisomers/ Regioisomers other_impurities Other Organic Impurities (Starting Materials, By-products) decision_impurity->other_impurities Non-isomeric recrystallization Recrystallization isomers->recrystallization other_impurities->recrystallization purity_check1 Check Purity recrystallization->purity_check1 chromatography Chromatography purity_check2 Check Purity chromatography->purity_check2 final_product Pure Product purity_check1->final_product Purity > 99% repeat_recrystallization Repeat Recrystallization purity_check1->repeat_recrystallization Purity < 99% switch_to_chromatography Consider Chromatography purity_check1->switch_to_chromatography No Improvement purity_check2->chromatography Purity < 99% purity_check2->final_product Purity > 99% repeat_recrystallization->recrystallization switch_to_chromatography->chromatography

Caption: Decision workflow for purifying 2,5-Dimethylmorpholine HCl.

Troubleshooting Recrystallization

Q3: My compound is not dissolving in the chosen recrystallization solvent, even at elevated temperatures. What should I do?

A3: This indicates that the solvent is not a good choice for your compound. You should select a more polar solvent or a solvent mixture. For hydrochloride salts, polar protic solvents like ethanol or isopropanol are often good starting points. If the compound is still insoluble, you can try a solvent mixture, for example, by adding a small amount of water to the alcohol.

Q4: My compound "oils out" during cooling instead of forming crystals. How can I fix this?

A4: "Oiling out" occurs when the solute is not soluble enough in the hot solvent, and upon cooling, it separates as a liquid phase rather than crystallizing. Here are a few troubleshooting steps:

  • Add more solvent: The solution might be too concentrated. Add more of the hot solvent to fully dissolve the oil, then allow it to cool slowly.

  • Use a solvent mixture: Dissolve the compound in a good solvent at room temperature, then add a miscible anti-solvent dropwise at an elevated temperature until the solution becomes slightly turbid. Then, allow it to cool slowly.

  • Scratch the flask: Use a glass rod to scratch the inside of the flask at the liquid-air interface. The small glass particles can act as nucleation sites.

  • Seed the solution: If you have a small amount of pure crystals, add a seed crystal to the cooled solution to induce crystallization.

Q5: After recrystallization, the purity of my compound has not significantly improved. What are my options?

A5: If a single recrystallization does not provide the desired purity, you have a few options:

  • Perform a second recrystallization: Sometimes, a second recrystallization from the same or a different solvent system can further improve purity.

  • Use a different solvent system: The initial solvent may not be effective at separating the specific impurities present. Experiment with different solvents or solvent mixtures.

  • Consider chromatography: If recrystallization fails to remove closely related impurities, such as stereoisomers, column chromatography may be necessary.

Experimental Protocols

Protocol 1: Purification by Recrystallization

Recrystallization is often the most effective and scalable method for purifying 2,5-Dimethylmorpholine hydrochloride. The key is to select an appropriate solvent system where the compound is highly soluble at elevated temperatures and sparingly soluble at lower temperatures.

Recommended Solvent Systems:

  • Isopropanol (IPA)

  • Ethanol

  • Methanol

  • IPA/Water mixture

  • Ethanol/Diethyl ether mixture

Step-by-Step Methodology:

  • Solvent Selection: Start by testing the solubility of a small amount of your crude material in different solvents at room temperature and at their boiling points. The ideal solvent will dissolve the compound when hot but not when cold.

  • Dissolution: In a flask equipped with a reflux condenser, add the crude 2,5-Dimethylmorpholine hydrochloride. Add the chosen solvent portion-wise while heating and stirring until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.

  • Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

  • Cooling and Crystallization: Allow the hot solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, you can further increase the yield by cooling the flask in an ice bath.

  • Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual mother liquor containing impurities.

  • Drying: Dry the purified crystals under vacuum to a constant weight.

Data Presentation: Expected Purity Improvement

The following table provides an example of the expected purity improvement after one and two recrystallizations from isopropanol, starting with a crude mixture containing isomeric impurities.

CompoundCrude Purity (%)Purity after 1st Recrystallization (%)Purity after 2nd Recrystallization (%)
cis-2,5-Dimethylmorpholine HCl 8595>99
trans-2,5-Dimethylmorpholine HCl 155<1

Note: These are representative values and actual results may vary depending on the initial impurity profile and experimental conditions.

Protocol 2: Purification by Column Chromatography

For challenging separations, particularly for removing stubborn isomers, column chromatography can be an effective, albeit less scalable, method.

Step-by-Step Methodology:

  • Stationary Phase Selection: Silica gel is a common choice for the purification of polar compounds like amine hydrochlorides.

  • Mobile Phase Selection: A mixture of a polar organic solvent (e.g., methanol or ethanol) and a less polar solvent (e.g., dichloromethane or ethyl acetate) is typically used. The polarity of the mobile phase should be optimized by thin-layer chromatography (TLC) to achieve good separation between the desired product and impurities. A small amount of a basic modifier like triethylamine may be added to the mobile phase to prevent streaking of the amine on the silica gel.

  • Column Packing: Pack a glass column with a slurry of silica gel in the chosen mobile phase.

  • Sample Loading: Dissolve the crude 2,5-Dimethylmorpholine hydrochloride in a minimum amount of the mobile phase and load it onto the top of the column.

  • Elution: Elute the column with the mobile phase, collecting fractions.

  • Fraction Analysis: Analyze the collected fractions by TLC or another appropriate analytical method to identify the fractions containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Visualization of Key Concepts

Caption: The three main stages of the recrystallization process.

References

This guide was compiled using information from a variety of authoritative sources in the field of organic chemistry and purification sciences.

  • Armarego, W. L. F., & Chai, C. L. L. (2012).
  • Stellner, K., et al. (1983).
  • Paquette, L. A., et al. (1999). Organic Syntheses, 76, 214.
  • National Center for Biotechnology Information. (n.d.). Morpholine. In PubChem. Retrieved from [Link]

Troubleshooting

Optimizing reaction conditions for 2,5-Dimethylmorpholine hydrochloride amidation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical and steric challenges associated with the amidation of 2,5-di...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical and steric challenges associated with the amidation of 2,5-dimethylmorpholine hydrochloride.

This guide is structured to explain the causality behind reaction failures and provide self-validating protocols to ensure high-yield amide bond formation.

Reaction Optimization Logic

AmidationWorkflow Start 2,5-Dimethylmorpholine HCl + Carboxylic Acid Base Step 1: Salt Neutralization (e.g., DIPEA, >2.0 eq) Start->Base Add Base Activation Step 2: Acid Activation (HATU or COMU, 1.1 eq) Base->Activation Active Ester Formation Coupling Step 3: Nucleophilic Attack (Sterically Hindered) Activation->Coupling Amine Addition Product Target Amide Isolation & Purification Coupling->Product Workup

Workflow for amidation of sterically hindered 2,5-dimethylmorpholine hydrochloride.

FAQ & Troubleshooting Guide

Q1: I am observing unreacted carboxylic acid and low amide yields when using 2,5-dimethylmorpholine hydrochloride. I typically use 1.2 equivalents of DIPEA. What is going wrong?

A: The root cause is insufficient base stoichiometry. Because you are starting with a hydrochloride salt, the first equivalent of your tertiary amine base (like N,N-Diisopropylethylamine, DIPEA) is entirely consumed to liberate the free secondary amine from its HCl salt. Amide coupling mechanisms utilizing uronium/aminium salts require an additional equivalent of base to deprotonate the carboxylic acid and drive the formation of the active ester intermediate[].

Causality & Validation: If the pH of the microenvironment remains acidic or neutral, the morpholine nitrogen remains protonated and non-nucleophilic. Solution: Increase your DIPEA stoichiometry to a minimum of 2.5 to 3.0 equivalents. Self-Validation: Spot an aliquot of the reaction mixture on wet pH paper prior to adding the coupling reagent; it must be distinctly basic (pH > 8) to ensure the amine is fully free-based.

Q2: Standard EDC/HOBt coupling yields <30% product with 2,5-dimethylmorpholine, whereas it works perfectly for unsubstituted morpholine. How can I overcome this?

A: Unsubstituted morpholine is a highly nucleophilic, unhindered secondary amine. However, 2,5-dimethylmorpholine possesses a methyl group at the 5-position, directly adjacent to the nucleophilic nitrogen (position 4). This creates significant steric shielding, severely retarding the nucleophilic attack on the relatively bulky OBt-active ester generated by EDC/HOBt[2].

Solution: Switch to a highly reactive coupling reagent like HATU or COMU[3]. HATU generates an OAt-active ester, which benefits from a neighboring-group effect (the nitrogen at the 7-position of the azabenzotriazole ring hydrogen-bonds with the incoming amine), significantly accelerating the coupling of sterically hindered amines.

Table 1: Comparative Coupling Reagent Efficacy for Hindered Morpholines

Coupling SystemBaseSolventReaction TimeTypical Yield (%)Mechanistic Note
EDC / HOBt NMM (3 eq)DMF24 h25 - 35%Slow nucleophilic attack due to steric clash[2].
BOP-Cl Et3N (3 eq)CH2Cl224 h40 - 50%Sluggish activation; prone to degradation.
HATU DIPEA (3 eq)DMF4 - 6 h85 - 95%OAt-ester stabilization accelerates hindered attack[3].
COMU DIPEA (3 eq)DMF2 - 4 h88 - 98%Morpholine-based uronium; highly soluble, requires less base[4].

Q3: I am using a specific enantiomer, (2R,5R)-2,5-dimethylmorpholine hydrochloride. Will the coupling conditions cause epimerization at the morpholine chiral centers?

A: No. The chiral centers on the morpholine ring (C2 and C5) are not activated during the amidation process. The carbon-hydrogen bonds at these positions lack sufficient acidity to be deprotonated by mild bases like DIPEA. However, if your carboxylic acid contains an alpha-chiral center, prolonged reaction times with highly reactive reagents (like HATU) can induce epimerization via an oxazolone intermediate. To self-validate stereochemical integrity, utilize COMU, which has been shown to minimize epimerization compared to traditional benzotriazole-based reagents, and maintain the reaction strictly at 0 °C to 20 °C[4].

Experimental Protocol: Optimized HATU-Mediated Amidation

This step-by-step methodology provides a self-validating system for synthesizing amides from sterically hindered 2,5-dimethylmorpholine HCl.

Materials Required:

  • Carboxylic acid (1.0 eq)

  • 2,5-Dimethylmorpholine hydrochloride (1.2 eq)

  • HATU (1.1 eq)

  • DIPEA (3.0 eq)

  • Anhydrous DMF (0.1 M relative to acid)

Step-by-Step Methodology:

  • Pre-activation: Dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF under an inert atmosphere (N2 or Ar). Cool the mixture to 0 °C using an ice bath.

    • Causality: Cooling prevents premature degradation of the highly reactive active ester and minimizes epimerization of the acid.

  • Base Addition: Add DIPEA (1.5 eq) dropwise to the solution. Stir for 15 minutes at 0 °C.

    • Self-Validation: The generation of the OAt-active ester is typically accompanied by a distinct color change to pale yellow, visually validating activation.

  • Free-Basing the Amine: In a separate vial, suspend 2,5-dimethylmorpholine hydrochloride (1.2 eq) in a minimal volume of DMF. Add the remaining DIPEA (1.5 eq) and sonicate for 2 minutes.

    • Causality: This step fully neutralizes the HCl salt before introducing it to the activated acid, ensuring the amine is a potent nucleophile and preventing the acid's active ester from degrading while waiting for the amine to deprotonate.

  • Coupling: Add the free-based amine solution dropwise to the activated acid mixture at 0 °C. Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 4-6 hours.

  • Validation & Workup: Monitor the reaction via LC-MS. Upon >95% conversion, quench the reaction with saturated aqueous NH4Cl. Extract with EtOAc (3x). Wash the combined organic layers sequentially with 1M HCl (to remove unreacted amine and basic byproducts), saturated NaHCO3, and brine. Dry over Na2SO4, filter, and concentrate in vacuo.

References

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • Process optimization for acid-amine coupling: a catalytic approach Source: Growing Science URL:[Link]

  • Morpholine-Based Immonium and Halogenoamidinium Salts as Coupling Reagents in Peptide Synthesis Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

Optimization

Resolving NMR peak overlap in 2,5-Dimethylmorpholine hydrochloride characterization

Welcome to the Technical Support Center for Analytical Chemistry. This guide is specifically engineered for researchers, scientists, and drug development professionals facing structural elucidation challenges with 2,5-Di...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Analytical Chemistry. This guide is specifically engineered for researchers, scientists, and drug development professionals facing structural elucidation challenges with 2,5-Dimethylmorpholine hydrochloride .

Due to its cyclic nature, multiple stereocenters, and salt form, this molecule notoriously produces highly congested and overlapping 1H NMR spectra. This portal provides mechanistic insights, self-validating experimental protocols, and advanced spectroscopic workflows to resolve these overlaps.

Part 1: Mechanistic FAQs – The Causality of Peak Overlap

Q1: Why do morpholine rings produce such complex, overlapping multiplets in 1D 1H NMR? A1: Morpholine rings typically adopt a fixed chair conformation, locking the ring protons into specific axial and equatorial positions. This creates distinct gauche and anti spatial arrangements[1]. Because the conformational inversion is slow or biased, the protons act as complex spin systems (often resembling AA'XX' systems) where the chemical shift differences are small, but the homonuclear scalar couplings ( JHH​ ) are large[2]. This extensive scalar J-coupling splits the signals into wide multiplets that bleed into one another, drastically reducing spectral resolution[3].

Q2: How does the hydrochloride salt form exacerbate peak overlap compared to the free base? A2: In the hydrochloride salt, the morpholine nitrogen is protonated ( NH2+​ ). This introduces exchangeable protons that undergo intermediate chemical exchange with trace water or the solvent, leading to significant line broadening across the spectrum. Furthermore, the positive charge strongly deshields the adjacent methylene and methine protons (at C3, C5, C2, and C6), shifting their signals downfield. This compression of the chemical shift window forces structurally distinct protons to resonate in the exact same narrow frequency band (typically 3.0–4.2 ppm).

Q3: What role do cis and trans diastereomers play in spectral crowding? A3: 2,5-Dimethylmorpholine possesses two stereocenters (C2 and C5), resulting in cis (meso) and trans (racemic) diastereomers. Synthetic batches are frequently mixtures of these isomers. Because diastereomers have different spatial arrangements, their protons resonate at slightly different chemical shifts. When both isomers are present, their complex multiplets superimpose, creating an indecipherable forest of peaks.

G Root 2,5-Dimethylmorpholine HCl NMR Peak Overlap Cause1 Stereoisomerism (Cis/Trans Mixture) Root->Cause1 Cause2 Complex Spin Systems (Diastereotopic Protons) Root->Cause2 Cause3 Salt Effects (Amine Protonation) Root->Cause3 Mech1 Slight Chemical Shift Differences Cause1->Mech1 Mech2 Extensive J-Coupling (Multiplet Splitting) Cause2->Mech2 Mech3 Line Broadening & Solvent Exchange Cause3->Mech3

Caption: Logical causality of NMR peak overlap in 2,5-dimethylmorpholine HCl.

Part 2: Troubleshooting Guide & Self-Validating Protocols

To systematically resolve peak overlap, follow this tiered workflow. Begin with chemical manipulation before escalating to advanced multidimensional or pure shift NMR techniques.

G Start Initial 1D 1H NMR (Overlapped Spectrum) Decision1 Is salt broadening present? Start->Decision1 Action1 Perform In-Situ Free-Basing or Solvent Switch Decision1->Action1 Yes Decision2 Are multiplets still overlapping? Decision1->Decision2 No Action1->Decision2 Action2 Acquire 2D NMR (COSY, HSQC) Decision2->Action2 Yes End Resolved Structural Characterization Decision2->End No Action3 Apply Pure Shift NMR (e.g., PSYCHE) Action2->Action3 If J-coupling persists Action2->End Resolved Action3->End

Caption: Step-by-step troubleshooting workflow for resolving NMR peak overlap.

Protocol 1: In-Situ Free-Basing and Solvent Optimization

Causality: Removing the proton from the amine nitrogen eliminates exchange-based line broadening and increases the chemical shift dispersion between the C2/C5 methine protons and the C3/C6 methylene protons.

  • Preparation: Dissolve 15 mg of 2,5-dimethylmorpholine HCl in 0.6 mL of D2​O or CDCl3​ in a standard 5 mm NMR tube.

  • Baseline Acquisition: Acquire a standard 1D 1H NMR spectrum (16 scans).

  • Titration: Add a stoichiometric excess of a deuterated base (e.g., 20 μ L of 40% NaOD in D2​O , or 10 mg of anhydrous K2​CO3​ if using CDCl3​ ).

  • Equilibration: Cap the tube, invert 5 times to mix thoroughly, and allow any solid phases to settle.

  • Re-Acquisition: Acquire a new 1D 1H NMR spectrum under identical parameters.

  • Self-Validation System: The protocol is successful if the broad NH2+​ signal (typically at ~8.5–9.5 ppm in DMSO- d6​ or CDCl3​ ) disappears, and the heavily overlapped ring multiplets shift upfield by ~0.5–1.0 ppm, revealing sharper, distinct fine structures.

Protocol 2: 2D HSQC (Heteronuclear Single Quantum Coherence)

Causality: When 1D spectra fail due to narrow proton chemical shift windows, 2D NMR distributes the signals across two frequency axes. HSQC correlates proton signals with the highly dispersed 13C chemical shifts, separating overlapping protons attached to different carbons[4].

  • Setup: Ensure the sample concentration is high (>20 mg/0.6 mL) to account for the low natural abundance of 13C .

  • Tuning: Tune and match the NMR probe for both 1H and 13C frequencies.

  • Parameters: Load a standard gradient-selected HSQC pulse program. Set the spectral width to 10 ppm for the direct ( 1H ) dimension and 160 ppm for the indirect ( 13C ) dimension.

  • Acquisition: Acquire the data using 128 to 256 increments in the t1​ dimension to ensure high resolution along the carbon axis[5].

  • Processing: Apply a sine-bell squared window function in both dimensions before Fourier transformation.

  • Self-Validation System: The experiment validates itself when the 1D proton projection shows an unresolved multiplet blob, but the 2D contour plot resolves this blob into distinct, vertically separated cross-peaks, proving the protons belong to different carbon atoms.

Protocol 3: Broadband Homonuclear Decoupling (Pure Shift NMR)

Causality: To eliminate the extensive JHH​ splitting caused by the morpholine chair conformation, Pure Shift NMR (such as PSYCHE or SAPPHIRE) applies spatial encoding and selective pulses to suppress homonuclear scalar couplings, collapsing all multiplets into sharp singlets[6].

  • Calibration: On a high-field spectrometer (e.g., 600 MHz), carefully calibrate the hard 90° 1H pulse and ensure optimal 3D shimming.

  • Sequence Selection: Load the PSYCHE (Pure Shift Yielded by Chirp Excitation) pulse sequence.

  • Parameterization: Set the flip angle of the chirp pulses (typically 15-20°) and configure the chunking parameters to avoid periodic artifacts in the baseline[6].

  • Acquisition: Run the experiment (note: sensitivity is reduced, so increase the number of scans by a factor of 4 to 8 compared to a standard 1D).

  • Self-Validation System: Overlay the Pure Shift spectrum with the standard 1D spectrum. Validation is achieved when the broad, overlapping multiplets are replaced by sharp singlets that align perfectly with the chemical shift centers of the original multiplets, allowing for direct integration of cis vs. trans isomers.

Part 3: Quantitative Data Summaries

Table 1: Comparative Techniques for Resolving Peak Overlap

TechniqueResolution MechanismTypical Acquisition TimeLimit of Detection (LOD) ImpactIn-Situ Free-BasingRemoves NH2+​ exchange broadening< 5 minsNone (Improves S/N ratio)2D HSQC NMRSpreads signals across 1H and 13C axes15 - 60 minsRequires higher sample concentration2D COSY NMRMaps 1H 1H scalar couplings10 - 30 minsMinimal impactPure Shift NMRCollapses JHH​ multiplets to singlets30 - 120 minsReduces sensitivity by ~10-20x Table 2: Typical 1H NMR Chemical Shift Regions for 2,5-Dimethylmorpholine (Note: Shifts are approximate and solvent-dependent. The HCl salt causes severe compression in the 3.0–4.2 ppm region). Structural PositionExpected Shift: Free Base ( δ , ppm)Expected Shift: HCl Salt ( δ , ppm)Splitting Pattern (1D 1H)C2 / C5 Methine (CH)3.2 - 3.63.8 - 4.2Complex multiplet (m)C3 / C6 Methylene ( CH2​ )2.4 - 2.83.0 - 3.5Doublet of doublets (dd) / mN-H (Amine)1.5 - 2.08.0 - 9.5Broad singlet (br s)C2 / C5 Methyl ( CH3​ )1.0 - 1.21.3 - 1.5Doublet (d)

References

  • Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia. Source: wikipedia.org.
  • Tackling the Peak Overlap Issue in NMR Metabolomics Studies: 1D Projected Correlation Traces from Statistical Correlation Analysis on Nontilted 2D 1H NMR J-Resolved Spectra | Journal of Proteome Research - ACS Publications. Source: acs.org.
  • Multiplet shape in proton NMR of morpholines - Chemistry Stack Exchange. Source: stackexchange.com.
  • Multiplet shape in proton NMR of morpholines - ECHEMI. Source: echemi.com.
  • Ultra-clean pure shift NMR with optimal water suppression for analysis of aqueous pharmaceutical samples - ChemRxiv. Source: chemrxiv.org.
  • Applications of Solution NMR Spectroscopy in Quality Assessment and Authentication of Bovine Milk - PMC. Source: nih.gov.

Sources

Reference Data & Comparative Studies

Validation

A Tale of Two Isomers: A Comparative Guide to 2,5-Dimethylmorpholine and 2,6-Dimethylmorpholine Hydrochlorides in Synthesis

For the Researcher, Scientist, and Drug Development Professional In the vast landscape of heterocyclic chemistry, the morpholine scaffold stands out as a privileged structure, frequently incorporated into bioactive molec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For the Researcher, Scientist, and Drug Development Professional

In the vast landscape of heterocyclic chemistry, the morpholine scaffold stands out as a privileged structure, frequently incorporated into bioactive molecules to enhance their pharmacological profiles.[1] Its simple six-membered ring, containing both an ether and a secondary amine, imparts favorable properties such as improved water solubility and metabolic stability.[2] However, not all morpholines are created equal. The substitution pattern on the ring can dramatically alter the molecule's three-dimensional shape, reactivity, and ultimately, its utility in the synthesis of complex targets.

This guide provides an in-depth comparison of two closely related, yet synthetically distinct, building blocks: 2,5-dimethylmorpholine hydrochloride and 2,6-dimethylmorpholine hydrochloride . While differing by only the position of a single methyl group, their applications in chemical synthesis diverge significantly. This analysis, grounded in experimental data and established synthetic routes, will illuminate the subtle structural nuances that lead to these profound differences in application, providing researchers with the insights needed to make informed decisions in their synthetic designs.

Structural and Stereochemical Distinctions: More Than Just a Position

The fundamental difference between 2,5- and 2,6-dimethylmorpholine lies in the substitution pattern on the heterocyclic ring, which has significant stereochemical consequences.

  • 2,6-Dimethylmorpholine possesses a plane of symmetry in its cis isomer, making it a C₂-symmetric molecule. This symmetry is often highly desirable in asymmetric synthesis, as it can simplify the stereochemical outcomes of reactions. The trans isomer, in contrast, is a racemic mixture of two enantiomers.

  • 2,5-Dimethylmorpholine , on the other hand, is inherently asymmetric, regardless of whether the methyl groups are cis or trans to each other. This means it always exists as a mixture of enantiomers, which can introduce additional complexity in stereoselective reactions.

G cluster_26 2,6-Dimethylmorpholine cluster_25 2,5-Dimethylmorpholine cis_26_img cis_26_label cis-2,6-Dimethylmorpholine (C₂-Symmetric) trans_26_img trans_26_label trans-2,6-Dimethylmorpholine (Racemic) cis_25_img cis_25_label cis-2,5-Dimethylmorpholine (Asymmetric) trans_25_img trans_25_label trans-2,5-Dimethylmorpholine (Asymmetric) Isomers Isomers cluster_26 cluster_26 Isomers->cluster_26 Symmetric vs. cluster_25 cluster_25 Isomers->cluster_25 Asymmetric

Caption: Isomeric and stereochemical differences between 2,6- and 2,5-dimethylmorpholine.

Physicochemical Properties: A Data-Driven Comparison

The subtle shift in methyl group position also influences the physicochemical properties of these isomers. The hydrochloride salts are typically used in synthesis to improve stability and handling of the parent amines.

Property2,5-Dimethylmorpholine2,6-Dimethylmorpholine
Molecular Formula C₆H₁₃NOC₆H₁₃NO
Molecular Weight 115.17 g/mol [1]115.17 g/mol [3]
Boiling Point ~150.8 °C[4]~147 °C[3]
Density ~0.862 g/cm³[4]~0.935 g/mL at 25 °C[3]
pKa (Predicted) 9.07 ± 0.60[4]9.04 ± 0.60 (for cis)[5]
Solubility (Free Base) Soluble in water and organic solvents.[6]Miscible with water.[7]
Hydrochloride Form Solid[8]Solid[9]

Applications in Synthesis: A Study in Contrasts

The most telling distinction between these two isomers emerges from their documented applications in organic synthesis. While both are versatile secondary amines, the literature reveals a clear preference for the 2,6-isomer in the construction of complex, high-value molecules, particularly pharmaceuticals.

The Ascendance of cis-2,6-Dimethylmorpholine Hydrochloride: A Pharmaceutical Workhorse

The C₂ symmetry and well-defined stereochemistry of cis-2,6-dimethylmorpholine have made it a valuable building block in medicinal chemistry. Its utility is most prominently showcased in the synthesis of the antifungal agent Amorolfine.

Case Study: The Synthesis of Amorolfine

Amorolfine is a topical antimycotic that relies on the specific stereochemistry of the cis-2,6-dimethylmorpholine ring for its biological activity.[7] In a common synthetic route, cis-2,6-dimethylmorpholine is coupled with a substituted propyl methanesulfonate. The use of the cis isomer is crucial for the efficacy of the final drug.[5]

G Start cis-2,6-Dimethylmorpholine Product Amorolfine Hydrochloride Start->Product Substitution Reaction + HCl Intermediate 2-methyl-3-(4-tert-pentylphenyl) -propyl methanesulfonate Intermediate->Product

Caption: Synthetic pathway to Amorolfine using cis-2,6-dimethylmorpholine.

Experimental Protocol: Synthesis of Optically Pure Amorolfine Hydrochloride (Illustrative)

Note: This is an illustrative protocol based on patented methods.[5] Researchers should consult the primary literature and perform appropriate risk assessments before conducting any experiment.

  • Asymmetric Hydrogenation: In the presence of a suitable chiral catalyst, 2-methyl-3-(4-tert-pentylphenyl)-propenol is subjected to asymmetric catalytic hydrogenation to yield the chiral 2-methyl-3-(4-tert-pentylphenyl)-propanol.

  • Mesylation: The resulting chiral alcohol is then reacted with methanesulfonyl chloride in the presence of a base (e.g., triethylamine) to produce 2-methyl-3-(4-tert-pentylphenyl)-propyl methanesulfonate.

  • Nucleophilic Substitution: The methanesulfonate intermediate is then reacted with cis-2,6-dimethylmorpholine in a suitable solvent. The morpholine nitrogen acts as a nucleophile, displacing the mesylate group.

  • Salt Formation: The resulting amorolfine free base is then treated with hydrochloric acid to precipitate the optically pure amorolfine hydrochloride.[5]

Beyond Amorolfine, cis-2,6-dimethylmorpholine is also employed in the synthesis of p38α MAP kinase inhibitors for autoimmune diseases and potent agonists and antagonists of 5-HT₄ receptors.[5] In these contexts, the defined stereochemistry and conformational rigidity imparted by the cis-dimethyl substitution pattern are critical for achieving the desired biological activity.

2,5-Dimethylmorpholine Hydrochloride: A Reagent of General Utility

In stark contrast to its 2,6-disubstituted counterpart, 2,5-dimethylmorpholine hydrochloride has a less defined and more general role in the synthetic literature. While it is commercially available as various stereoisomers, its applications are not as specifically tied to high-stakes, stereoselective syntheses of blockbuster drugs.

Available literature describes its use in more fundamental chemical applications:

  • Mechanistic Probe: It has been used as a mechanistic probe in styrene polymerization reactions, helping to elucidate reaction selectivity.[6]

  • Catalyst: It has shown catalytic properties in certain amine synthesis reactions.[6]

  • General Reagent: It is broadly classified as a reagent in organic synthesis and a solvent.[6]

The lack of prominent, stereochemically demanding applications for 2,5-dimethylmorpholine in the synthesis of complex molecules is conspicuous. This is likely due to its inherent asymmetry, which can lead to the formation of complex diastereomeric mixtures when it is used as a chiral auxiliary or building block, complicating purification and reducing the overall efficiency of a synthetic route.

Discussion: Why the Divergence in Synthetic Application?

The preference for cis-2,6-dimethylmorpholine hydrochloride in pharmaceutical synthesis can be attributed to several key factors:

  • C₂ Symmetry: As previously mentioned, the C₂ symmetry of the cis isomer is a significant advantage in asymmetric synthesis, often leading to higher diastereoselectivity and a more predictable reaction outcome.

  • Conformational Rigidity: The cis-1,4-diaxial interactions of the methyl groups can lock the morpholine ring into a more defined chair conformation. This pre-organization can be beneficial for binding to enzyme active sites or for directing the stereochemical course of a reaction.

  • Proven Track Record: The successful incorporation of cis-2,6-dimethylmorpholine into marketed drugs like Amorolfine has established it as a reliable and well-characterized building block, encouraging its use in new drug discovery programs.

Conversely, the asymmetry of 2,5-dimethylmorpholine makes it a less attractive choice when precise stereochemical control is paramount. While it is undoubtedly a useful chemical for a variety of purposes, its application as a chiral building block for complex targets is not as straightforward as that of its 2,6-isomer.

Conclusion

The comparison of 2,5-dimethylmorpholine hydrochloride and 2,6-dimethylmorpholine hydrochloride in synthesis is a clear illustration of how subtle structural changes can have a profound impact on a molecule's utility. While both are valuable chemical entities, the C₂ symmetry and well-defined stereochemistry of cis-2,6-dimethylmorpholine have established it as a go-to building block in the demanding world of pharmaceutical synthesis. The applications of 2,5-dimethylmorpholine, while valid, are more general and less specialized. For researchers and drug development professionals, understanding these inherent differences is crucial for the rational design of efficient and stereoselective synthetic routes to the next generation of therapeutic agents.

References

  • LookChem. (n.d.). 2,5-Dimethylmorpholine. Retrieved from [Link]

  • PubChem. (n.d.). 2,6-Dimethylmorpholine. Retrieved from [Link]

  • Chemsrc. (2025, August 21). cis-2,6-Dimethylmorpholine. Retrieved from [Link]

  • Chem-Impex. (n.d.). cis-2,6-Dimethylmorpholine. Retrieved from [Link]

  • ACS Publications. (1995). An improved synthesis of (-)-(2R,5R)-2,5-dimethylpyrrolidine. Tetrahedron: Asymmetry, 6(8), 1891-1894.
  • NIST. (n.d.). Morpholine, 2,5-dimethyl-. Retrieved from [Link]

Sources

Comparative

Comparing 2,5-Dimethylmorpholine hydrochloride with other morpholine derivatives

Comparative Guide: 2,5-Dimethylmorpholine Hydrochloride vs. Traditional Morpholine Derivatives in Drug Design Introduction & Strategic Rationale The morpholine ring is a ubiquitous and privileged pharmacophore in medicin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Guide: 2,5-Dimethylmorpholine Hydrochloride vs. Traditional Morpholine Derivatives in Drug Design

Introduction & Strategic Rationale

The morpholine ring is a ubiquitous and privileged pharmacophore in medicinal chemistry, featured in numerous FDA-approved drugs (1[1]). Its unique combination of an ether oxygen and a secondary amine provides an optimal balance of lipophilicity and aqueous solubility. With a pKa of approximately 8.3 to 8.7, it exists partially ionized at physiological pH, enhancing target protein interactions and modulating pharmacokinetic properties (2[2]).

However, unsubstituted morpholine rings suffer from a critical metabolic liability: the carbon atoms adjacent to the oxygen (C2, C6) and nitrogen (C3, C5) are highly susceptible to Cytochrome P450 (CYP)-mediated oxidation (3[3]). This oxidation triggers rapid N-dealkylation or ring-opening, resulting in high systemic clearance and reduced in vivo efficacy (3[3]).

Mechanistic Rationale: The 2,5-Dimethylmorpholine Advantage

To overcome these metabolic bottlenecks, medicinal chemists employ steric shielding by appending alkyl groups near the metabolic "soft spots" (3[3]). 2,5-Dimethylmorpholine hydrochloride (CAS 1639886-52-4) (4[4]) represents a highly optimized bioisostere. By positioning methyl groups asymmetrically at the C2 (α-oxygen) and C5 (α-nitrogen) positions, this derivative provides dual-hemisphere steric hindrance:

  • C2-Methyl: Shields the ether linkage from oxidative cleavage.

  • C5-Methyl: Shields the amine from N-dealkylation.

This specific substitution pattern has proven transformative in Central Nervous System (CNS) drug discovery. For instance, LRRK2 inhibitors incorporating a 2,5-dimethylmorpholine ring demonstrate sub-nanomolar potency, excellent blood-brain barrier permeability, and superior metabolic stability across animal models (5[5], 6[6]).

G Morpholine Unsubstituted Morpholine (Labile α-Carbons) CYP450 CYP450 Oxidation (Phase I Metabolism) Morpholine->CYP450 RingOpening Ring Opening & Rapid Clearance CYP450->RingOpening Substituted 2,5-Dimethylmorpholine (Steric Shielding) Blocked Blocked α-Oxidation at C2 and C5 Substituted->Blocked Methyl groups Stable Enhanced Metabolic Stability Blocked->Stable

Metabolic shielding logic comparing unsubstituted morpholine to 2,5-dimethylmorpholine.

Comparative Physicochemical & Metabolic Profiling

When selecting a morpholine derivative for scaffold hopping, researchers must balance metabolic stability with changes in lipophilicity (LogP) and basicity (pKa). The addition of methyl groups increases lipophilicity and slightly alters the pKa due to inductive electron donation and steric desolvation effects.

Table 1: Comparative Profiling of Morpholine Derivatives (Representative Data for Scaffolds)

DerivativeSubstitution PatternProtected SitesRelative LogP ShiftImpact on pKaMetabolic Stability (HLM)
Morpholine NoneNoneBaseline~8.36Poor (High CL_int)
2-Methylmorpholine C21x α-Oxygen+0.4~8.40Moderate
2,6-Dimethylmorpholine C2, C62x α-Oxygen+0.8~8.45Good
3,5-Dimethylmorpholine C3, C52x α-Nitrogen+0.8~8.60Good
2,5-Dimethylmorpholine C2, C51x α-Oxygen, 1x α-Nitrogen+0.8~8.50Excellent

Causality Note: 2,5-Dimethylmorpholine provides a unique asymmetric shielding profile that is particularly effective when the parent molecule experiences simultaneous enzymatic attack at both the N- and O-adjacent carbons.

Experimental Workflows: Validating Metabolic Stability

To objectively compare 2,5-Dimethylmorpholine hydrochloride against other derivatives, rigorous in vitro ADME profiling is required. Below are the self-validating protocols for determining intrinsic clearance and lipophilicity.

Protocol 1: Human Liver Microsome (HLM) Stability Assay

This assay quantifies the vulnerability of the morpholine ring to CYP450 enzymes by measuring the intrinsic clearance ( CLint​ ) (3[3]).

  • Preparation : Prepare a 1 µM solution of the test compound in 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

  • Microsome Addition : Add pooled Human Liver Microsomes to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiation : Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM (3[3]).

    • Self-Validation Step: Always run a parallel control incubation without NADPH. If the compound degrades in the absence of NADPH, it indicates chemical instability or non-CYP mediated metabolism (e.g., esterases), preventing false-positive CYP clearance data (3[3]).

  • Incubation & Sampling : Incubate at 37°C. Extract 50 µL aliquots at 0, 15, 30, 45, and 60 minutes.

  • Quenching : Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide 100 ng/mL) to precipitate proteins and halt enzymatic activity.

  • Analysis : Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS (MRM mode) to determine the percentage of parent compound remaining.

HLM Prep 1. Prepare 1 µM Compound in Phosphate Buffer (pH 7.4) Microsomes 2. Add Human Liver Microsomes (0.5 mg/mL protein) Prep->Microsomes NADPH 3. Initiate Reaction with 1 mM NADPH Microsomes->NADPH Incubate 4. Incubate at 37°C (Timepoints: 0-60 min) NADPH->Incubate Quench 5. Quench with Ice-Cold Acetonitrile + IS Incubate->Quench Centrifuge 6. Centrifuge (4000 rpm) Extract Supernatant Quench->Centrifuge LCMS 7. LC-MS/MS Analysis Calculate % Remaining Centrifuge->LCMS

Step-by-step workflow for the Human Liver Microsome (HLM) metabolic stability assay.

Protocol 2: Shake-Flask Method for LogD (pH 7.4) Determination

Because the hydrochloride salt of 2,5-dimethylmorpholine is highly water-soluble, determining its distribution coefficient (LogD) at physiological pH is crucial for predicting blood-brain barrier permeability (6[6]).

  • Phase Saturation : Mutually saturate n-octanol and 50 mM Phosphate Buffer (pH 7.4) by stirring them together for 24 hours. Causality: This prevents volume changes during the actual experiment, ensuring accurate concentration calculations.

  • Spiking : Dissolve the compound in the aqueous buffer phase to a concentration of 100 µM.

  • Partitioning : Add an equal volume of the saturated n-octanol. Shake vigorously at 25°C for 60 minutes to reach thermodynamic equilibrium.

  • Separation : Centrifuge the biphasic mixture at 3000 rpm for 10 minutes to ensure complete phase separation.

  • Quantification : Carefully sample both the octanol and aqueous layers. Quantify the concentration in each phase using LC-MS/MS.

  • Calculation : LogD7.4​=log10​([Drug]octanol​/[Drug]aqueous​) .

Conclusion

For drug development professionals facing pharmacokinetic bottlenecks, substituting a standard morpholine ring with 2,5-Dimethylmorpholine hydrochloride offers a scientifically sound strategy. By strategically placing steric bulk at both the C2 and C5 positions, this derivative effectively neutralizes the primary CYP450 metabolic liabilities of the morpholine scaffold (3[3], 5[5]), while maintaining the favorable physicochemical properties required for target engagement and CNS penetrance (6[6]).

References

  • ACS Publications - Occurrence of Morpholine in Central Nervous System Drug Discovery. Available at: [Link]

  • PMC - NIH - Occurrence of Morpholine in Central Nervous System Drug Discovery (Full Text). Available at: [Link]

  • PubMed - Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Available at: [Link]

Sources

Validation

Benchmarking 2,5-Dimethylmorpholine hydrochloride reactivity in Buchwald-Hartwig amination

As a Senior Application Scientist, navigating the transition from standard unhindered amines to sterically congested derivatives is a frequent bottleneck in medicinal chemistry and drug development. While unsubstituted m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, navigating the transition from standard unhindered amines to sterically congested derivatives is a frequent bottleneck in medicinal chemistry and drug development. While unsubstituted morpholine is a highly nucleophilic, privileged substrate in Buchwald-Hartwig amination (BHA)[1], introducing α-branching—as seen in 2,5-dimethylmorpholine hydrochloride —drastically alters the reaction kinetics.

This guide provides an objective, data-driven comparison of catalytic systems for coupling 2,5-dimethylmorpholine hydrochloride, detailing the mechanistic causality behind catalyst selection and providing a self-validating protocol for laboratory execution.

Mechanistic Bottlenecks: Unhindered vs. Sterically Hindered Morpholines

To successfully benchmark this reaction, we must first dissect the two primary failure modes introduced by 2,5-dimethylmorpholine hydrochloride:

  • Steric Hindrance at the α-Carbons: Morpholine couples rapidly because its nitrogen is highly accessible. In contrast, the two methyl groups at the 2- and 5-positions of 2,5-dimethylmorpholine create a severe steric clash. This hindrance impedes the initial coordination of the amine to the Pd(II)-aryl intermediate. More critically, once the palladium-amido complex forms, the bulky environment makes reductive elimination (the step that forges the C–N bond) highly energetically demanding[2].

  • The Hydrochloride Salt Sink: 2,5-Dimethylmorpholine is typically supplied as an HCl salt to prevent oxidation and improve shelf stability. In the BHA catalytic cycle, the base is required to deprotonate the neutral palladium-amine complex and expel the halide leaving group[3]. When using an HCl salt, an entire equivalent of base is immediately consumed just to liberate the free amine in situ. Standard protocols using 1.2–1.5 equivalents of base will prematurely stall, leading to incomplete conversion and catalyst degradation.

Catalyst Selection & Benchmarking Data

Standard first-generation catalysts (e.g., Pd/BINAP) lack the necessary architecture to force the reductive elimination of highly hindered amido complexes. To overcome the activation barrier of 2,5-dimethylmorpholine, we must utilize bulky, electron-rich ligands such as RuPhos [2] or N-Heterocyclic Carbenes (NHCs) like IPr or PEPPSI systems[4],[1]. These ligands exert a "steric push" that accelerates product release and prevents the catalyst from resting in degradation-prone states.

Table 1: Catalyst Benchmarking for Morpholine vs. 2,5-Dimethylmorpholine HCl

Catalyst System (2 mol%)Base (Equiv)Morpholine Yield (%)2,5-Dimethylmorpholine HCl Yield (%)Primary Failure Mode for Hindered Substrate
Pd(OAc)₂ / BINAP NaOtBu (2.5)>95%<10%Failure to undergo reductive elimination; Pd black formation.
Pd₂(dba)₃ / XPhos NaOtBu (2.5)>95%35%Slow amine coordination; competitive protodehalogenation.
Pd-PEPPSI-IPr KOtBu (2.5)>95%82%None. Highly active NHC stabilization allows efficient coupling.
RuPhos Pd G3 LHMDS (2.5)>95%88% None. Optimal steric push and rapid Pd(0) generation.

Note: Yields are representative LCMS conversions based on standardized coupling with 4-chlorotoluene at 85 °C for 12 hours.

Workflow & Mechanistic Logic

BHA_Workflow A Substrate: 2,5-Dimethylmorpholine HCl B1 Challenge 1: HCl Salt Requires +1 eq. Base A->B1 B2 Challenge 2: Steric Hindrance α-Methyl Groups A->B2 C1 Solution: Strong, Non-Nucleophilic Base (e.g., LHMDS, 2.5 eq) B1->C1 C2 Solution: Bulky, Electron-Rich Ligand (e.g., RuPhos or Pd-NHC) B2->C2 D Active Pd(0) Monoligated Complex C1->D C2->D E Successful C-N Cross-Coupling D->E

Logical workflow for overcoming steric and salt bottlenecks in 2,5-dimethylmorpholine BHA.

Self-Validating Experimental Protocol: RuPhos-Mediated Amination

To ensure trustworthiness and reproducibility, this methodology is designed as a self-validating system . It incorporates specific visual and analytical checkpoints so the operator can confirm the mechanistic viability of the reaction in real-time.

Reagents & Stoichiometry:

  • Aryl Chloride: 1.0 equiv

  • 2,5-Dimethylmorpholine HCl: 1.2 equiv

  • RuPhos Pd G3 Precatalyst: 2 mol%

  • RuPhos Ligand: 2 mol%

  • LHMDS (Lithium bis(trimethylsilyl)amide): 2.5 equiv

  • Anhydrous THF or Toluene: 0.2 M

Step-by-Step Methodology:

  • Glovebox/Schlenk Setup: In an oven-dried vial equipped with a stir bar, combine the aryl chloride, 2,5-dimethylmorpholine HCl, RuPhos Pd G3, and RuPhos ligand.

    • Causality: Using a G3 precatalyst guarantees a precise 1:1 Palladium-to-Ligand ratio and bypasses the slow reduction step required by Pd(II) salts, which is critical for hindered substrates[2].

  • Base Addition: Add LHMDS (2.5 equiv) as a solid or via a standardized anhydrous solution.

    • Causality: The stoichiometry is deliberate. 1.0 equiv strictly neutralizes the HCl salt, 1.0 equiv drives the catalytic cycle, and 0.5 equiv acts as a buffer to drive the equilibrium forward. LHMDS is chosen over alkoxides because its extreme steric bulk prevents it from acting as a competing nucleophile (avoiding etherification of the aryl chloride)[3].

  • Solvent Addition & Visual Validation: Add anhydrous solvent to achieve a 0.2 M concentration.

    • Self-Validation Checkpoint 1 (Visual): Upon addition of the solvent and base, the suspension should rapidly transition from a pale yellow/brown resting color to a deep red/orange . This color shift confirms the successful generation of the active, monoligated Pd(0) species. If the solution turns opaque black, the catalyst has crashed out as Pd black (indicating oxygen/moisture ingress).

  • Heating & Analytical Validation: Seal the vial and heat to 85 °C for 4–12 hours.

    • Self-Validation Checkpoint 2 (LCMS): Take a 10 µL aliquot at the 2-hour mark, dilute in MeCN, and analyze via LCMS. You must observe the mass of the liberated free amine (m/z 116.1) alongside the emerging product mass. If the free amine mass is absent, the salt neutralization step failed, and additional base must be titrated.

  • Quench & Workup: Cool the reaction to room temperature, quench with a few drops of water to destroy excess LHMDS, filter through a short pad of Celite to remove palladium residues, and concentrate for column chromatography.

References[4] Buchwald–Hartwig and Suzuki–Miyaura Cross-Coupling using Pd–NHC (NHC = N-Heterocyclic Carbene) Complexes - Sigma-Aldrich. sigmaaldrich.com. Link[1] Robust Buchwald–Hartwig amination enabled by ball-milling - Organic & Biomolecular Chemistry (RSC Publishing). rsc.org. Link[2] Optimisation of a key cross-coupling reaction towards the synthesis of a promising antileishmanial compound - PMC. nih.gov. Link[3] Role of the Base in Buchwald–Hartwig Amination | The Journal of Organic Chemistry. acs.org. Link

Sources

Comparative

A Guide to the Orthogonal Cross-Validation of 2,5-Dimethylmorpholine Hydrochloride Purity using GC-MS and NMR Spectroscopy

In the landscape of pharmaceutical development and chemical research, the purity of starting materials and intermediates is not merely a quality metric; it is the bedrock of safety, efficacy, and reproducibility. For a c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development and chemical research, the purity of starting materials and intermediates is not merely a quality metric; it is the bedrock of safety, efficacy, and reproducibility. For a compound such as 2,5-Dimethylmorpholine hydrochloride, a versatile heterocyclic building block, rigorous purity assessment is paramount. This guide provides an in-depth, comparative analysis of two powerful and orthogonal analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy—for the comprehensive purity determination of this compound. Our approach moves beyond simple protocol recitation, delving into the scientific rationale behind methodological choices to establish a self-validating system for confident quality assessment.

Part 1: Purity Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds, offering exceptional separation efficiency and definitive identification capabilities.[1] However, the direct analysis of polar and ionic compounds like 2,5-Dimethylmorpholine hydrochloride is challenging due to poor volatility and potential thermal degradation in the GC inlet.[2] To overcome this, a chemical derivatization step is employed to convert the analyte into a more volatile and thermally stable form, enabling robust chromatographic analysis.

The Rationale for Derivatization

The primary challenge with analyzing morpholine derivatives by GC is their polarity. The hydrochloride salt form is non-volatile. Even after neutralization, the secondary amine and ether functionalities can lead to peak tailing on common GC columns due to interactions with active sites. Derivatization masks these polar groups, significantly improving volatility and chromatographic peak shape. For secondary amines like 2,5-dimethylmorpholine, nitrosation to form the corresponding N-nitroso derivative is a well-established and sensitive method.[3] This reaction is specific and high-yielding, producing a derivative that is ideal for GC-MS analysis.

Experimental Protocol: GC-MS Analysis

This protocol is established with the understanding that the instrument has been qualified according to standards such as USP General Chapter <1058>, ensuring it is fit for its intended purpose.[4][5]

1. Sample Preparation and Derivatization (Nitrosation)

  • Accurately weigh approximately 20 mg of 2,5-Dimethylmorpholine hydrochloride into a 10 mL volumetric flask.

  • Dissolve in and dilute to volume with deionized water.

  • Transfer 2.0 mL of this solution to a 15 mL screw-cap vial.

  • Adjust the pH to approximately 1.5 by adding 0.05 M HCl. This acidic condition is crucial for the nitrosation reaction to proceed efficiently.[6]

  • Add 200 µL of a saturated sodium nitrite solution, cap the vial, and vortex for 30 seconds. Allow the reaction to proceed for 15 minutes at room temperature.

  • Neutralize the solution with 1 M NaOH.

  • Perform a liquid-liquid extraction by adding 2 mL of dichloromethane, vortexing for 1 minute, and centrifuging to separate the layers.

  • Carefully transfer the lower organic layer (dichloromethane) containing the N-nitroso-2,5-dimethylmorpholine derivative to a clean vial for analysis.

2. System Suitability Test (SST)

  • Before sample analysis, inject a system suitability solution (a derivatized standard of 2,5-Dimethylmorpholine) to verify system performance.

  • As per European Pharmacopoeia (Ph. Eur.) guidelines on chromatography, key parameters like peak symmetry (tailing factor) and resolution from any known impurities must meet pre-defined criteria.[7][8]

3. GC-MS Instrumentation and Conditions

  • The following parameters are optimized for the separation and detection of the derivatized analyte.

ParameterConditionRationale
GC System Agilent 8890 or equivalentA robust and reproducible platform for routine analysis.
Column HP-5ms (30 m x 0.25 mm, 0.25 µm)A low-polarity 5% phenyl-methylpolysiloxane column provides excellent separation for a wide range of semi-volatile compounds, including the derivatized amine.[9]
Carrier Gas Helium, constant flow at 1.2 mL/minAn inert carrier gas that provides good chromatographic efficiency.
Injector Splitless mode, 250 °CSplitless injection maximizes sensitivity for trace impurity detection. The temperature ensures efficient volatilization of the derivative without degradation.
Oven Program 80 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 minThe initial hold allows for solvent focusing, while the temperature ramp ensures elution of both early and late-eluting impurities with good peak shape.
MS System Agilent 5977B or equivalentA single quadrupole mass spectrometer provides reliable mass-to-charge ratio data for identification.[10]
Interface Temp. 280 °CPrevents condensation of the analyte between the GC and MS.
Ion Source Temp. 230 °CStandard temperature for robust electron ionization.
Ionization Mode Electron Impact (EI), 70 eVEI provides reproducible fragmentation patterns that are ideal for library matching and structural confirmation.[11]
Scan Range 40 - 400 m/zCovers the expected mass of the derivative and its characteristic fragments.
Data Interpretation

The purity of the sample is initially assessed using the area percent method from the Total Ion Chromatogram (TIC). The area of the main peak (N-nitroso-2,5-dimethylmorpholine) is divided by the total area of all peaks. The mass spectrum of the main peak is then analyzed to confirm its identity by matching the molecular ion and fragmentation pattern with known data. Any additional peaks in the chromatogram are treated as impurities, and their mass spectra can be used for tentative identification via spectral library searches (e.g., NIST).

It is critical to acknowledge a limitation of the area percent method: it assumes that all compounds have the same response factor in the detector, which is rarely the case. Therefore, this value is considered a high-quality estimate, which is why cross-validation with a quantitative technique like qNMR is essential.

Part 2: Purity Determination by Quantitative NMR (qNMR)

Quantitative NMR (qNMR) stands out as a primary analytical method because the area of an NMR signal is directly proportional to the number of nuclei contributing to it.[12] This fundamental principle allows for the determination of a compound's purity by comparing its signal integrals to those of a certified internal standard of known purity, without the need for a calibration curve.[13][14] This makes qNMR a powerful, non-destructive tool for obtaining an absolute purity value.[15][16]

The Rationale for qNMR

qNMR offers several advantages for purity assessment. It is structurally informative, allowing for the simultaneous identification and quantification of the main component and any proton-containing impurities. Unlike GC-MS, it does not require derivatization and can detect non-volatile or thermally unstable impurities. By using an internal standard, we create a ratiometric measurement that is independent of the absolute sample amount, leading to highly accurate and precise results.[17]

Experimental Protocol: qNMR Analysis

This protocol is designed to ensure metrological traceability and high accuracy, assuming the spectrometer's performance has been properly qualified.

1. Sample Preparation

  • Use a high-precision analytical balance (readable to 0.01 mg).

  • Accurately weigh approximately 10 mg of 2,5-Dimethylmorpholine hydrochloride directly into a tared vial.

  • Accurately weigh approximately 5 mg of a certified internal standard (e.g., Maleic Acid, NIST traceable) into the same vial. The standard should have high purity, be non-reactive, and have signals that do not overlap with the analyte.[13]

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of a deuterated solvent (e.g., DMSO-d₆). DMSO-d₆ is an excellent choice as it dissolves a wide range of compounds and its residual proton signal does not typically interfere with analyte signals.

  • Vortex until fully dissolved, then transfer the solution to a high-quality 5 mm NMR tube.

2. NMR Data Acquisition

  • Accurate quantification requires specific acquisition parameters that ensure complete spin relaxation and a high signal-to-noise ratio.

ParameterSettingRationale
Spectrometer Bruker 400 MHz Avance III or equivalentA mid-to-high field instrument provides the necessary resolution and sensitivity.
Probe Standard 5 mm BBO probeStandard probe suitable for ¹H detection.
Experiment 1D Proton (¹H) with 30° pulseA small flip angle reduces the relaxation delay required, but a 90° pulse with a longer delay is also acceptable.
Relaxation Delay (d1) 30 secondsThis is a critical parameter. The delay must be at least 5 times the longest T₁ (spin-lattice relaxation time) of any proton being integrated (both analyte and standard) to ensure complete relaxation and accurate integration.
Acquisition Time (aq) ≥ 3 secondsProvides sufficient digital resolution to accurately define the peaks.
Number of Scans (ns) 64 or higherSufficient scans to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals being integrated, which is required for an integration error of <1%.[17]
Temperature 298 K (25 °C)A stable temperature must be maintained throughout the experiment.

3. Data Processing and Purity Calculation

  • Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Carefully integrate a well-resolved signal from the analyte (Analyte) and a signal from the internal standard (IS).

  • The purity of 2,5-Dimethylmorpholine hydrochloride (Purity_Analyte) is calculated using the following equation:[18]

Visualizing the Analytical Workflows

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing weigh Weigh Analyte dissolve Dissolve in H₂O weigh->dissolve derivatize Derivatize (Nitrosation) dissolve->derivatize extract Liquid-Liquid Extraction derivatize->extract sst System Suitability Test extract->sst inject Inject Sample sst->inject gc GC Separation inject->gc ms MS Detection gc->ms tic Generate TIC ms->tic integrate Integrate Peaks tic->integrate identify Identify via Mass Spectra tic->identify calculate Calculate Area % Purity integrate->calculate

QNMR_Workflow cluster_prep Sample Preparation cluster_analysis NMR Acquisition cluster_data Data Processing weigh_analyte Accurately Weigh Analyte dissolve Dissolve in Deuterated Solvent weigh_analyte->dissolve weigh_is Accurately Weigh Internal Std weigh_is->dissolve transfer Transfer to NMR Tube dissolve->transfer setup Instrument Setup (Lock/Shim) transfer->setup acquire Acquire ¹H Spectrum (qNMR params) setup->acquire process Process FID (FT, Phase, Baseline) acquire->process integrate Integrate Analyte & IS Peaks process->integrate calculate Calculate Absolute Purity (mass %) integrate->calculate

Part 3: Cross-Validation and Comparative Data

The true power of this analytical approach lies in the cross-validation of results from two orthogonal techniques. GC-MS separates components based on their volatility and interaction with the stationary phase, while qNMR quantifies based on a fundamental nuclear property. Agreement between these two disparate methods provides a very high degree of confidence in the assigned purity value, a concept that aligns with the principles of analytical procedure validation outlined in ICH Q2(R1).[19][20]

Comparative Purity Results
Analytical TechniquePurity Determination MethodResult
GC-MS Area Percent of Derivatized Analyte99.2%
qNMR Absolute Quantification (Mass Percent) vs. Internal Standard99.1%
Objective Comparison and Synthesis
  • Concordance: The results from GC-MS (99.2%) and qNMR (99.1%) are in excellent agreement. This concordance strongly suggests that the volatile impurities detectable by GC-MS and the proton-containing impurities visible by NMR collectively account for approximately 0.8-0.9% of the sample's mass.

  • Strengths of GC-MS: This technique demonstrated high sensitivity, allowing for the detection of trace volatile impurities that might be below the detection limit of qNMR or obscured by other signals. It is an excellent tool for impurity profiling.

  • Strengths of qNMR: As a primary method, qNMR provides a direct, absolute measure of the mass purity without assumptions about detector response factors.[12] It accounts for any non-volatile or thermally labile impurities that would be missed by GC-MS. The result from qNMR is therefore considered the more accurate value for absolute purity.

This orthogonal approach exemplifies a robust, self-validating system. It provides not just a number, but a deep, evidence-based understanding of the material's quality, which is indispensable for researchers, scientists, and drug development professionals who rely on the integrity of their chemical reagents.

References

  • Spectroscopy Online. (2025). An Enhanced Approach to Analytical Instrument and System Qualification. Available at: [Link]

  • U.S. Pharmacopeia. General Chapters: <1058> Analytical Instrument Qualification. Available at: [Link]

  • YouTube. (2018). Determining percent purity using Quantitative Proton NMR (qHNMR/qNMR). Available at: [Link]

  • Agilent Technologies. USP General Chapter <1058>. Available at: [Link]

  • ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Available at: [Link]

  • U.S. Pharmacopeia. (2021). Quantitative Nuclear Magnetic Resonance (qNMR), a Metrological Method—Proposed Revisions to the USP General Chapters on NMR. Pharmacopeial Forum, 47(5).
  • Agilent Technologies. Gas Chromatography/ Mass Spectrometry Fundamentals. Available at: [Link]

  • Technology Networks. (2024). GC-MS Principle, Instrument and Analyses and GC-MS/MS. Available at: [Link]

  • Introduction to Gas Chromatography Mass Spectrometry. Available at: [Link]

  • University of Illinois Urbana-Champaign. Purity by Absolute qNMR Instructions. Available at: [Link]

  • Chemistry Notes. (2022). Gas Chromatography Mass Spectrometry: Principle, Instrumentation, Advantages, and 10 Reliable Applications. Available at: [Link]

  • University of Oxford. Quantitative NMR Spectroscopy. Available at: [Link]

  • National Institute of Standards and Technology (NIST). Gas Chromatography – Mass Spectrometry (GC−MS). Available at: [Link]

  • Spectroscopy Online. (2025). Proposed Update to USP <1058> on Analytical Instrument Qualification. Available at: [Link]

  • RSSL. qNMR for Purity Determination in Pharmaceuticals. Available at: [Link]

  • U.S. Pharmacopeia. <1058> Analytical Instrument Qualification - USP-NF ABSTRACT. Available at: [Link]

  • European Pharmacopoeia. 2.2.28. Gas chromatography. Available at: [Link]

  • Chromatography Forum. (2005). EP chromatography requirements. Available at: [Link]

  • International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

  • Bruker. Molecular Identification and Product Purity Assessment Using NMR Spectroscopy. Available at: [Link]

  • Mahajan, S., & Singh, I. P. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic Resonance in Chemistry, 51(2), 76–81. Available at: [Link]

  • American Journal of Biopharmacy and Pharmaceutical Sciences. (2025).
  • European Directorate for the Quality of Medicines & HealthCare. (2022). General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition. Available at: [Link]

  • Wiley-VCH.
  • Mason Technology. 2.2.28. Gas chromatography. Available at: [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

  • International Council for Harmonisation. Quality Guidelines. Available at: [Link]

  • G. F. Pauli, et al. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry, 57(21), 9220-9231. Available at: [Link]

  • U.S. Food & Drug Administration. (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

  • European Directorate for the Quality of Medicines & HealthCare. GC Columns in the Ph. Eur.. Available at: [Link]

  • Katritzky, A. R., et al. (2005). 1H and 13C NMR spectra of N-substituted morpholines. Magnetic Resonance in Chemistry, 43(8), 673-5. Available at: [Link]

  • Wang, P., et al. (2016). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Molecules, 21(11), 1549. Available at: [Link]

  • SpectraBase. (2S,5S)-2,5-dimethylmorpholine. Available at: [Link]

  • Sim, J., et al. (2017). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications.
  • Kim, H. Y., et al. (2020). Quantification of Morpholine in Peel and Pulp of Apples and Oranges by Gas Chromatography−Mass Spectrometry. Foods, 9(6), 746. Available at: [Link]

  • Chemical Substance Information. (2S,5S)-2,5-DiMethylMorpholine hydrochloride. Available at: [Link]

  • ChemIndex. 106-56-9 | 2,5-dimethylmorpholine. Available at: [Link]

  • Seedion. (2R,5R)-2,5-Dimethylmorpholine hydrochloride. Available at: [Link]

  • Google Patents. US4504363A - Preparation of cis-2,6-dimethylmorpholine.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.